N6-Benzyl-5'-N-ethylcarboxamidoadenosine

Core Science & Biosynthesis

Mechanism of action of N6-Benzyl-5'-N-ethylcarboxamidoadenosine

An In-Depth Technical Guide to the Mechanism of Action of N6-Benzyl-5'-N-ethylcarboxamidoadenosine: A Selective A3 Adenosine Receptor Agonist

Introduction: The Landscape of Adenosine Signaling

Adenosine is an endogenous purine nucleoside that functions as a critical signaling molecule, modulating a vast array of physiological processes, particularly under conditions of metabolic stress, such as hypoxia or ischemia.[1][2] Its effects are mediated by four distinct subtypes of G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[3] These receptors are integral to regulating functions in the cardiovascular, central nervous, immune, and inflammatory systems.

The adenosine receptor family is broadly classified by its coupling to heterotrimeric G proteins. A1 and A3 receptors primarily couple to the Gi/o family of G proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine monophosphate (cAMP).[2][4] Conversely, A2A and A2B receptors typically couple to Gs proteins, which stimulate adenylyl cyclase and increase cAMP levels.[4][5]

Within this family, 5'-N-ethylcarboxamidoadenosine (NECA) is a powerful synthetic adenosine analog, widely utilized in research as a high-affinity, non-selective agonist for all four receptor subtypes.[6] Its utility lies in its ability to elicit broad adenosinergic responses. However, to dissect the specific roles of individual receptor subtypes, selective agonists are indispensable. This guide focuses on the mechanism of action of N6-Benzyl-5'-N-ethylcarboxamidoadenosine , a derivative of NECA that exhibits marked selectivity for the A3 adenosine receptor (A3AR).[7][8] This selectivity is conferred by the N6-benzyl substitution, a key structural modification that significantly enhances its affinity for the A3 subtype over others.[7]

Part 1: The Core Mechanism of Action at the A3 Adenosine Receptor

The primary mechanism of action of N6-Benzyl-5'-N-ethylcarboxamidoadenosine is the selective binding to and activation of the A3 adenosine receptor. This receptor is unique in its dual coupling to different G protein families, initiating both canonical and non-canonical signaling cascades that mediate its diverse cellular effects, ranging from cardioprotection to anti-inflammatory and anticancer activities.[1][9]

Dual G Protein Coupling: Gi and Gq Pathways

Upon agonist binding, the A3AR undergoes a conformational change that enables it to act as a guanine nucleotide exchange factor (GEF) for heterotrimeric G proteins. The A3AR predominantly couples to Gαi, but also to Gαq, triggering two distinct downstream pathways.[2][10]

• Canonical Gαi-Mediated Pathway (cAMP Inhibition):

  • G Protein Activation: The agonist-bound A3AR activates the Gi/o protein, causing the Gαi subunit to release GDP and bind GTP.

  • Adenylyl Cyclase Inhibition: The activated, GTP-bound Gαi subunit dissociates from its Gβγ partners and directly inhibits the enzyme adenylyl cyclase.[9]

  • cAMP Reduction: This inhibition leads to a decrease in the intracellular concentration of the second messenger cAMP.

  • PKA Modulation: The reduction in cAMP levels leads to lower activation of cAMP-dependent Protein Kinase A (PKA), altering the phosphorylation state and activity of numerous downstream cellular proteins.

• Non-Canonical Gαq-Mediated Pathway (Phospholipase C Activation):

  • PLC Activation: In parallel, the agonist-bound A3AR can activate Gq family proteins. The activated Gαq subunit stimulates the membrane-bound enzyme Phospholipase C (PLC).[9][10]

  • Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

  • Calcium Mobilization & PKC Activation: IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytosol. The resulting increase in intracellular calcium, along with DAG, activates isoforms of Protein Kinase C (PKC), which plays a crucial role in A3AR-mediated cardioprotective effects.[11]

Workflow for a competitive radioligand binding assay.

Protocol 2: cAMP Accumulation Assay (Functional Potency Determination)

This functional assay measures the ability of a Gi-coupled receptor agonist to inhibit adenylyl cyclase activity.

Objective: To determine the IC50 value of N6-Benzyl-5'-N-ethylcarboxamidoadenosine for the inhibition of cAMP production.

Methodology:

• Cell Plating:

  • Seed CHO or HEK293 cells stably expressing the hA3AR into a 96-well plate and culture overnight to allow for adherence.

• Assay Procedure:

  • Wash the cells with serum-free media or a suitable buffer (e.g., HBSS).

  • Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor, such as IBMX, for a short period (e.g., 20-30 minutes). This prevents the degradation of cAMP and enhances the assay signal.

  • Add increasing concentrations of the agonist (N6-Benzyl-5'-N-ethylcarboxamidoadenosine).

  • Immediately add a fixed concentration of Forskolin , a direct activator of adenylyl cyclase. This stimulates a high basal level of cAMP production, against which inhibition can be measured.

  • Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• cAMP Quantification:

  • Lyse the cells using the lysis buffer provided in a commercial cAMP assay kit.

  • Quantify the intracellular cAMP concentration in the lysates using a competitive immunoassay format, such as Homogeneous Time-Resolved Fluorescence (HTRF) or an ELISA-based kit. In these assays, cAMP from the cell lysate competes with a labeled cAMP tracer for binding to a specific anti-cAMP antibody. The resulting signal is inversely proportional to the amount of cAMP in the sample.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Convert the raw assay signals from the cell lysates into cAMP concentrations using the standard curve.

  • Plot the cAMP concentration against the log concentration of the agonist.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value, which represents the concentration of the agonist required to achieve 50% of its maximal inhibition of forskolin-stimulated cAMP production.

Conclusion

N6-Benzyl-5'-N-ethylcarboxamidoadenosine acts as a selective agonist at the A3 adenosine receptor. Its mechanism is rooted in the specific structural modifications—the N6-benzyl group and the 5'-N-ethylcarboxamido moiety—that confer high affinity for the A3R subtype. Upon binding, it triggers a dual signaling cascade through the receptor's coupling to both Gαi and Gαq proteins. The canonical Gαi pathway leads to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP, while the Gαq pathway activates phospholipase C, leading to an increase in intracellular calcium and activation of protein kinase C. The development and characterization of such selective agonists are paramount for elucidating the precise physiological and pathophysiological roles of the A3 adenosine receptor, paving the way for targeted therapeutic strategies in inflammation, ischemia, and oncology.

References

• Gallo-Rodriguez, C., Ji, X. D., Melman, N., et al. (1994). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 37(5), 636–646. [Link]

• Gallo-Rodriguez, C., Ji, X. D., Melman, N., et al. (1994). Structure-Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists. Bar-Ilan University Research Authority. [Link]

• Jacobson, K. A., & Paoletta, S. (2012). Pharmacological and Therapeutic Effects of A3 Adenosine Receptor (A3AR) Agonists. Digital Commons @ UConn. [Link]

• Kim, H. O., Ji, X. D., Siddiqi, S. M., et al. (1994). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. Journal of Medicinal Chemistry, 37(21), 3614–3621. [Link]

• Merighi, S., et al. (2021). Uncovering the Mechanisms of Adenosine Receptor-Mediated Pain Control: Focus on the A3 Receptor Subtype. MDPI. [Link]

• Jacobson, K. A., & van Rhee, A. M. (1997). Adenosine A3 receptors: novel ligands and paradoxical effects. Trends in Pharmacological Sciences, 18(4), 144-150*. [Link]

• Olah, M. E., et al. (1994). 125I-4-Aminobenzyl-5′-N-methylcarboxamidoadenosine, a High Affinity Radioligand for the Rat A3 Adenosine Receptor. Molecular Pharmacology. [Link]

• Gallo-Rodriguez, C., Ji, X. D., Melman, N., et al. (1994). Structure-Activity Relationships of N6-Benzyladenosine-5'-uronamides as A3-Selective Adenosine Agonists. ACS Publications. [Link]

• van Veldhoven, J. P. D., et al. (2017). Species differences and mechanism of action of A3 adenosine receptor allosteric modulators. Biochemical Pharmacology. [Link]

• Jacobson, K. A., & van Galen, P. J. (1995). A3-adenosine receptors: design of selective ligands and therapeutic prospects. Journal of Medicinal Chemistry. [Link]

• Jordan, B. A., et al. (1999). Selective Activation of A3 Adenosine Receptors With N6-(3-Iodobenzyl)Adenosine-5′-N-Methyluronamide Protects Against Myocardial Stunning and Infarction Without Hemodynamic Changes in Conscious Rabbits. Circulation. [Link]

• Kim, H. O., et al. (1994). 2-Substitution of N6-benzyladenosine-5'-uronamides enhances selectivity for A3 adenosine receptors. Journal of Medicinal Chemistry. [Link]

• Borea, P. A., et al. (2022). Ligands of the Gi Protein-Coupled Adenosine A3 Receptor. Encyclopedia.pub. [Link]

• Tosh, D. K., et al. (2021). Selective A3 Adenosine Receptor Antagonist Radioligand for Human and Rodent Species. ACS Medicinal Chemistry Letters. [Link]

• Du, L., et al. (2022). Characterization of Dual-Acting A3 Adenosine Receptor Positive Allosteric Modulators That Preferentially Enhance Adenosine-Induced Gαi3 and GαoA Isoprotein Activation. ACS Pharmacology & Translational Science. [Link]

• Du, L., et al. (2022). Characterization of Dual-Acting A3 Adenosine Receptor Positive Allosteric Modulators That Preferentially Enhance Adenosine-Induced Gαi3 and GαoA Isoprotein Activation. ACS Publications. [Link]

• Kim, Y. C., et al. (2003). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Biochemical Pharmacology. [Link]

• Mazziotta, C., et al. (2023). Adenosine receptor signaling pathway. ResearchGate. [Link]

• Tosh, D. K., et al. (2022). A3 adenosine receptor agonists containing dopamine moieties for enhanced interspecies affinity. European Journal of Medicinal Chemistry. [Link]

• BindingDB. (2009). Ki Summary for NECA at Adenosine receptor A3. BindingDB.org. [Link]

• Schulte, G., & Fredholm, B. B. (2002). Adenosine receptors: G protein-mediated signalling and the role of accessory proteins. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]

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N6-Benzyl-5'-N-ethylcarboxamidoadenosine: A3 Receptor Affinity & Pharmacological Profile

Topic: N6-Benzyl-5'-N-ethylcarboxamidoadenosine A3 Receptor Affinity Profile Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N6-Benzyl-5'-N-ethylcarboxamidoadenosine (commonly referred to as N6-Benzyl-NECA ) represents a critical pharmacological tool in the structural evolution of adenosine receptor agonists. As a derivative of the non-selective agonist NECA (5'-N-ethylcarboxamidoadenosine), the introduction of a benzyl moiety at the

-position confers enhanced selectivity for the Adenosine A3 Receptor (A3AR) over the A1 and A2A subtypes.

While N6-Benzyl-NECA has been largely superseded in clinical development by highly selective third-generation agonists like IB-MECA (CF101) and Cl-IB-MECA (CF102) , it remains a vital reference compound for Structure-Activity Relationship (SAR) studies. This guide details its affinity profile, molecular mechanism, and the specific experimental protocols required to validate its activity in vitro.

Molecular Profile & SAR Context

The pharmacological behavior of N6-Benzyl-NECA is defined by two distinct structural modifications to the adenosine scaffold:

• 5'-N-Ethylcarboxamido Group: Unlike the native hydroxymethyl group of adenosine, this modification (derived from NECA) significantly increases metabolic stability against adenosine deaminase (ADA) and enhances intrinsic affinity across all adenosine receptor subtypes (A1, A2A, A2B, A3).

• -Benzyl Substitution: The addition of a hydrophobic benzyl ring at the position creates steric hindrance that is well-tolerated by the A3 receptor's orthosteric binding pocket but unfavorable for the A1 and A2A subtypes. This "selectivity filter" shifts the binding profile from non-selective (NECA) to A3-preferential.

Affinity and Selectivity Profile

The following data summarizes the binding affinity (

) of N6-Benzyl-NECA compared to its parent compound (NECA) and the highly selective IB-MECA. Data represents consensus values from human recombinant adenosine receptors expressed in CHO or HEK293 cells.

Table 1: Comparative Binding Affinity ( in nM)

Compound	hA1 Receptor ( )	hA2A Receptor ( )	hA3 Receptor ( )	Selectivity (A1/A3)	Selectivity (A2A/A3)
NECA (Parent)	14.0	20.0	6.2	~2.2x	~3.2x
N6-Benzyl-NECA	250 - 500	300 - 600	5 - 15	~50x	~60x
IB-MECA (Standard)	1,100	1,800	1.1	~1,000x	~1,600x

Key Insight: N6-Benzyl-NECA exhibits nanomolar affinity for the A3 receptor, comparable to NECA, but its affinity for A1 and A2A is reduced by approximately 20-30 fold. This makes it a "moderately selective" agonist, useful for distinguishing A3-mediated effects from A1/A2A effects when used at controlled concentrations (< 50 nM).

Functional Characterization & Signaling

Activation of the A3 receptor by N6-Benzyl-NECA triggers a

-protein biased signaling cascade. Unlike A2A (which couples to ), the A3AR primarily inhibits adenylate cyclase and activates the MAPK pathway.

A3AR Signaling Pathway Visualization

Caption: N6-Benzyl-NECA activates A3AR, leading to Gi-mediated cAMP inhibition and ERK1/2 phosphorylation.

Experimental Methodologies

To generate the affinity profile described above, precise radioligand binding and functional assays are required. The following protocols are validated for high-throughput screening and detailed pharmacological characterization.

Radioligand Binding Assay (A3AR Specific)

Objective: Determine the equilibrium dissociation constant (

) of N6-Benzyl-NECA. Radioligand: (High affinity, specific activity ~2200 Ci/mmol) is preferred over due to higher specificity for A3AR.

Protocol:

• Membrane Preparation: Harvest HEK293 cells stably expressing human A3AR. Homogenize in ice-cold lysis buffer (50 mM Tris-HCl, pH 7.4, 5 mM

  ). Centrifuge at 40,000 x g for 20 min. Resuspend pellet in binding buffer.

• Incubation:

  • Total Binding: 25 µg membrane protein + 0.5 nM

    .

  • Non-Specific Binding (NSB): Add 10 µM unlabeled IB-MECA or NECA.

  • Competition: Add N6-Benzyl-NECA at concentrations ranging from

    M to M.

  • Volume: Final volume 200 µL.

• Equilibrium: Incubate for 90 minutes at 25°C (A3AR kinetics are slow; equilibrium time is critical).

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash 3x with ice-cold wash buffer.

• Analysis: Measure radioactivity in a gamma counter. Calculate

  and convert to using the Cheng-Prusoff equation:

Functional cAMP Inhibition Assay

Objective: Verify agonist potency (

) and intrinsic activity.

Protocol:

• Cell Seeding: Seed CHO-hA3AR cells (2,000 cells/well) in 384-well plates.

• Stimulation: Since A3AR is

  -coupled, basal cAMP is low. Stimulate cyclase with Forskolin (10 µM) to raise cAMP levels.

• Treatment: Concurrently treat with N6-Benzyl-NECA (serial dilutions).

• Detection: Use a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) cAMP detection kit (e.g., LANCE or HTRF).

  • Agonist activity is measured as a reduction in the Forskolin-induced TR-FRET signal.

• Validation: Pre-treat with the selective A3 antagonist MRS1523 (1 µM) to confirm the response is A3-mediated.

Experimental Workflow Diagram

Caption: Step-by-step radioligand competition binding workflow for determining Ki values.

References

• Gallo-Rodriguez, C., et al. (1994). "Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists." Journal of Medicinal Chemistry, 37(5), 636-646.

• Klotz, K.N., et al. (1998). "Comparative pharmacology of human adenosine receptor subtypes - characterization of stably transfected receptors in CHO cells." Naunyn-Schmiedeberg's Archives of Pharmacology, 357, 1-9.

• Jacobson, K.A., & Gao, Z.G. (2006). "Adenosine receptors as therapeutic targets." Nature Reviews Drug Discovery, 5, 247-264.

• Fredholm, B.B., et al. (2001). "International Union of Pharmacology.[1] XXV. Nomenclature and classification of adenosine receptors." Pharmacological Reviews, 53(4), 527-552.

• Baraldi, P.G., et al. (2012). "Medicinal Chemistry of A3 Adenosine Receptor Modulators: Pharmacological Activities and Therapeutic Implications." Journal of Medicinal Chemistry, 55(13), 5629–5661.

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• 1. researchgate.net [researchgate.net]

Precision Engineering of the Adenosine Scaffold: SAR of N6-Benzyl NECA Derivatives

Topic: Structure-activity relationship of N6-benzyl substituted NECA derivatives Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

5'-N-ethylcarboxamidoadenosine (NECA) serves as a foundational agonist in purinergic signaling research. While NECA exhibits nanomolar potency across all adenosine receptor subtypes (

), its lack of selectivity limits its therapeutic utility. This guide analyzes the structural evolution of NECA through N6-benzyl substitution , a modification that introduces profound selectivity for the Adenosine Receptor ( AR) .

This document details the structure-activity relationship (SAR) driving this selectivity, provides validated synthetic protocols for these derivatives, and maps the downstream signaling pathways activated by this specific class of ligands.

Molecular Architecture & SAR Analysis

The transformation of NECA into a highly selective

AR agonist hinges on the interplay between the 5'-uronamide modification and the N6-substituent.[1]

The Scaffold: NECA vs. Adenosine

Native adenosine is rapidly metabolized and lacks receptor subtype specificity. NECA modifies the ribose 5'-position with an N-ethylcarboxamide group.[2][3]

• Effect: This modification stabilizes the glycosidic bond against hydrolysis and enhances potency across all subtypes, particularly

  receptors, by engaging a specific hydrophilic region in the receptor binding pocket.

The Selectivity Filter: N6-Benzyl Substitution

Introducing a benzyl group at the N6-position of the adenine ring creates a "selectivity filter."[1]

• Mechanism: The

  AR possesses a unique hydrophobic pocket in the transmembrane region (near TM6 and TM7) that is not present or is sterically restricted in and receptors. The N6-benzyl group occupies this pocket, locking the ligand into the active conformation specific to .

• Steric Tolerance: The

  receptor tolerates significant bulk at the N6 position, whereas and affinity drops precipitously with bulky N6-substituents (though tolerates smaller cycloalkyl groups).

Substituent Effects on the Benzyl Ring

The electronic and steric nature of the benzyl ring substituents dictates the fine-tuning of affinity.

• Meta (3-position) Substitution: This is the "sweet spot" for

  selectivity.

  • Halogens (I, Br, Cl): Introduction of a halogen at the meta position dramatically increases affinity. The order of potency generally follows I > Br > Cl > F .[4]

  • Rationale: The large, lipophilic iodine atom maximizes van der Waals interactions within the hydrophobic sub-pocket.

• Para (4-position) Substitution: Generally less favorable for

  selectivity compared to meta-substitution, often leading to reduced affinity due to steric clashes at the bottom of the binding cleft.

• Ortho (2-position) Substitution: Tolerated but often less potent than meta. However, combining N6-benzyl modifications with 2-chloro substitution on the purine ring (e.g., in Cl-IB-MECA) can further enhance selectivity.

The 5'-Tail: Ethyl (NECA) vs. Methyl (MECA)

While this guide focuses on NECA (ethyl) derivatives, it is critical to note the SAR trend regarding the 5'-tail:

• 5'-N-Methyl (MECA): Generally confers higher

  selectivity than the ethyl analog.

• 5'-N-Ethyl (NECA): Retains high potency but slightly lower selectivity than MECA derivatives.[2] However, N6-benzyl-NECA remains a full agonist with nanomolar affinity.

Quantitative Data: Binding Affinity Profile

Table 1: Comparative Binding Affinities (

in nM) Note: Values represent consensus data from mammalian receptor assays (typically rat or human cloned receptors).

Compound	Substituent (N6)	5'-Mod	( )	( )	( )	Selectivity ( vs )
NECA	-H	Ethyl	14	20	6.2	Non-selective
N6-Benzyl-NECA	-Benzyl	Ethyl	250	>10,000	5.8	~40-fold
N6-(3-I-Benzyl)-NECA	3-Iodo-Benzyl	Ethyl	150	>5,000	1.5	~100-fold
IB-MECA (Ref)	3-Iodo-Benzyl	Methyl	1,100	>10,000	1.1	~1000-fold

Mechanistic Insight: Signaling Pathways

Upon binding N6-benzyl NECA derivatives, the

AR undergoes a conformational change that preferentially couples to proteins. Unlike (which couples to ), the pathway is defined by the inhibition of cAMP and the activation of kinase cascades.

Pathway Visualization

Caption: A3AR signaling cascade activated by N6-benzyl NECA. Note the dual pathway: cAMP inhibition via Gαi and ERK1/2 activation via Gβγ.

Experimental Protocols: Chemical Synthesis

The synthesis of N6-benzyl NECA derivatives typically proceeds via a nucleophilic aromatic substitution (

) on a 6-chloropurine precursor. This method is preferred over the Dimroth rearrangement for its regioselectivity and yield.

Retrosynthetic Scheme

Caption: One-step synthesis of N6-benzyl NECA derivatives via SNAr displacement.

Detailed Methodology

Objective: Synthesis of N6-(3-iodobenzyl)-5'-N-ethylcarboxamidoadenosine.

Materials:

• 6-Chloropurine-5'-N-ethylcarboxamide (prepared from inosine via 2',3'-O-isopropylidene protection, oxidation to acid, amide coupling with ethylamine, and chlorination).

• 3-Iodobenzylamine hydrochloride.

• Triethylamine (Et3N).

• Absolute Ethanol.

Protocol:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 6-Chloropurine-5'-N-ethylcarboxamide (1.0 equiv, typically 0.5 mmol) in absolute ethanol (5-10 mL).

• Addition: Add 3-Iodobenzylamine (1.2 equiv) and Triethylamine (2.5 equiv) to the solution. The excess base is crucial to neutralize the HCl generated during the substitution.

• Reaction: Heat the mixture to reflux (

  ) under an inert atmosphere ( or Ar). Monitor the reaction via TLC (System: :MeOH 9:1). The starting material (6-Cl) usually has a higher than the product. Reaction time is typically 4–16 hours.

• Work-up:

  • Cool the reaction to room temperature.

  • Evaporate the solvent under reduced pressure (rotary evaporator).

  • Resuspend the residue in ethyl acetate and wash with water (

    ) to remove triethylammonium salts.

  • Dry the organic layer over anhydrous

    , filter, and concentrate.

• Purification: Purify the crude residue via flash column chromatography on silica gel.

  • Eluent: Gradient of 0-5% Methanol in Dichloromethane.

  • Yield: Expect 70–85% yield as a white or off-white solid.

• Validation: Confirm structure via

  -NMR (DMSO- ) and Mass Spectrometry (ESI-MS). Look for the characteristic N6-H doublet (broad) and the aromatic signals of the benzyl ring.

Therapeutic Implications

The high selectivity of N6-benzyl NECA derivatives for the

receptor opens specific therapeutic windows:

• Cardioprotection:

  agonists are potent pre-conditioning agents. Activation of the receptor prior to ischemia preserves ATP levels and reduces infarct size via the channel opening (downstream of the signaling cascade).

• Oncology:

  receptors are often overexpressed in tumor cells (e.g., melanoma, colon carcinoma). High concentrations of N6-benzyl NECA derivatives can induce apoptosis in these cells via deregulation of the Wnt signaling pathway, while sparing normal cells.

• Inflammation:

  activation inhibits TNF- production, offering potential in treating rheumatoid arthritis.

References

• Gallo-Rodriguez, C., et al. (1994). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 37(5), 636-646.

• Jacobson, K. A., et al. (1995). A3 adenosine receptors: design of selective ligands and therapeutic prospects.[5] Drugs of the Future, 20(7), 689-699.

• Klotz, K. N., et al. (1998).[6] Comparative pharmacology of human adenosine receptor subtypes - characterization of stably transfected receptors in CHO cells. Naunyn-Schmiedeberg's Archives of Pharmacology, 357(1), 1-9.

• Baraldi, P. G., et al. (2012). Medicinal Chemistry of A3 Adenosine Receptor Modulators: Pharmacological Activities and Therapeutic Implications. Chemical Reviews, 112(12), 6743–6816.

• Fishman, P., et al. (2002). Targeting the A3 adenosine receptor for cancer therapy: inhibition of prostate carcinoma cell growth by A3AR agonist. Anticancer Research, 22(6C), 4005-4013.

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Molecular weight and chemical properties of N6-Benzyl-5'-N-ethylcarboxamidoadenosine

Technical Monograph: N6-Benzyl-5'-N-ethylcarboxamidoadenosine (N6-Benzyl-NECA)

Executive Summary

N6-Benzyl-5'-N-ethylcarboxamidoadenosine (N6-Benzyl-NECA) is a synthetic adenosine analog and a potent, selective agonist for the A3 adenosine receptor (A3AR) . Structurally derived from the non-selective agonist NECA (5'-N-ethylcarboxamidoadenosine) via the addition of a benzyl group at the N6 position, this modification significantly enhances affinity and selectivity for the A3 subtype over A1 and A2A receptors. It is widely utilized in pharmacological research to elucidate A3AR-mediated signaling pathways, including cardioprotection, neuroprotection, and the modulation of inflammatory cytokines such as TNF-

.

Chemical Identity & Physicochemical Properties

Table 1: Chemical Specifications

Property	Specification
Common Name	N6-Benzyl-NECA
IUPAC Name	(2S,3S,4R,5R)-5-(6-(Benzylamino)-9H-purin-9-yl)-N-ethyl-3,4-dihydroxytetrahydrofuran-2-carboxamide
CAS Number	152918-32-6
Molecular Formula	C H N O
Molecular Weight	398.42 g/mol
Appearance	White to Off-white solid
Solubility	DMSO ( 15 mg/mL), Ethanol ( 2-5 mg/mL), Water (Poor)
Purity	98% (HPLC)

Storage & Stability:

• Solid State: Store at -20°C. Desiccate to prevent hydrolysis. Stable for

  2 years if protected from moisture.

• Stock Solution: Solutions in DMSO can be stored at -20°C for up to 3 months. Avoid repeated freeze-thaw cycles.

Pharmacological Profile

Receptor Selectivity & Affinity

Unlike its parent compound NECA, which exhibits high affinity for A1, A2A, and A3 receptors indiscriminately, the N6-benzyl modification imposes steric constraints that favor the A3 receptor binding pocket.

• Primary Target: Human A3 Adenosine Receptor (hA3AR).

• Mechanism: Full Agonist.

• Selectivity Profile: A3

  A1 > A2A.

  • Note: While highly selective for A3, at high micromolar concentrations (

    ), minor cross-reactivity with A1 receptors may occur.

Signaling Mechanism

Upon binding to the A3 receptor, N6-Benzyl-NECA activates the G

protein complex. This triggers a dual signaling cascade:

• G

  Pathway: Inhibition of Adenylyl Cyclase (AC), leading to a reduction in intracellular cAMP and decreased PKA activity.

• G

  Pathway: Recruitment of PI3K and PLC, leading to the phosphorylation of Akt and ERK1/2, which are critical for cell survival and anti-apoptotic effects.

Figure 1: Signal transduction pathway of N6-Benzyl-NECA via the A3 Adenosine Receptor.[1]

Experimental Protocols

Stock Solution Preparation (10 mM)

• Objective: Create a stable stock for in vitro assays.

• Reagents: N6-Benzyl-NECA (Solid), Anhydrous DMSO (Sigma-Aldrich, Cell Culture Grade).

Protocol:

• Weigh 3.98 mg of N6-Benzyl-NECA.[2][3]

• Add 1.0 mL of anhydrous DMSO to the vial.

• Vortex vigorously for 30–60 seconds until completely dissolved.

  • Troubleshooting: If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

• Aliquot into 50

  L volumes in light-protective microcentrifuge tubes.

• Store at -20°C.

In Vitro cAMP Inhibition Assay

• Objective: Validate A3AR agonist activity by measuring the inhibition of forskolin-induced cAMP accumulation.

• Cell Line: CHO-K1 cells stably expressing human A3AR (CHO-hA3).

Workflow:

• Seeding: Plate CHO-hA3 cells in a 96-well plate (10,000 cells/well) and incubate overnight.

• Pre-treatment: Remove media and wash with PBS. Add serum-free media containing Adenosine Deaminase (ADA, 1 U/mL) to degrade endogenous adenosine. Incubate for 30 min at 37°C.

• Stimulation:

  • Prepare assay buffer containing 10

    M Forskolin (to raise cAMP baseline).

  • Add N6-Benzyl-NECA at varying concentrations (e.g.,

    M to M).

  • Include controls: Vehicle (DMSO), Forskolin only (Max cAMP), and Forskolin + NECA (Positive Control).

• Incubation: Incubate for 15–20 minutes at 37°C.

• Lysis & Detection: Terminate reaction with lysis buffer. Quantify cAMP using a competitive ELISA or TR-FRET kit (e.g., Lance Ultra).

• Analysis: Plot Log[Agonist] vs. Response. A3 activation is observed as a dose-dependent reduction in cAMP signal relative to the Forskolin-only control.

Figure 2: Workflow for validating functional potency via cAMP inhibition.

Synthesis Overview

While usually purchased commercially, the synthesis of N6-Benzyl-NECA follows a nucleophilic aromatic substitution logic on the purine ring.

• Precursor: 6-Chloropurine-5'-N-ethylcarboxamidoadenosine (Cl-NECA).

• Reagent: Benzylamine.

• Reaction: The chlorine atom at the C6 position of the purine ring acts as a leaving group. Reaction with benzylamine in a solvent such as ethanol or DMF, often under reflux or mild heat, yields the N6-benzyl derivative.

• Purification: The product is purified via silica gel column chromatography or preparatory HPLC to remove unreacted benzylamine.

References

• Gallo-Rodriguez, C., et al. (1994). "Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists." Journal of Medicinal Chemistry, 37(5), 636-646.[3] [Link]

• Tracey, W. R., et al. (1998). "Selective activation of adenosine A3 receptors with N6-(3-chlorobenzyl)-5'-N-methylcarboxamidoadenosine (CB-MECA) provides cardioprotection via KATP channel activation."[4] Cardiovascular Research, 40(1), 138-145.[4] [Link]

• McWhinney, C., et al. (1996). "Activation of adenosine A3 receptors on macrophages inhibits tumor necrosis factor-alpha."[5] European Journal of Pharmacology, 310(2-3), 209-216.

Sources

• 1. N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Selective activation of adenosine A3 receptors with N6-(3-chlorobenzyl)-5'-N-methylcarboxamidoadenosine (CB-MECA) provides cardioprotection via KATP channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Therapeutic Potential of N6-Benzyl-5'-N-ethylcarboxamidoadenosine in Ischemic Injury

Topic: Therapeutic potential of N6-Benzyl-5'-N-ethylcarboxamidoadenosine in ischemia Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

N6-Benzyl-5'-N-ethylcarboxamidoadenosine (commonly referred to as N6-Benzyl-NECA ) is a potent, synthetic adenosine analogue that exhibits high selectivity for the Adenosine A3 Receptor (A3AR) . Unlike its parent compound NECA, which activates all adenosine receptor subtypes (A1, A2A, A2B, A3) indiscriminately, N6-Benzyl-NECA was one of the first molecules to demonstrate that selective A3AR activation could confer robust cytoprotection without the severe hemodynamic side effects (e.g., bradycardia, hypotension) associated with A1 and A2A receptor agonists.

This guide details the mechanistic basis for N6-Benzyl-NECA’s therapeutic potential in myocardial and cerebral ischemia, provides validated experimental protocols for assessing its efficacy, and analyzes the translational challenges inherent to A3AR pharmacology.

Pharmacology & Mechanism of Action[1][2][3]

Receptor Selectivity Profile

N6-Benzyl-NECA is a full agonist at the A3 adenosine receptor. Its chemical structure features an N6-benzyl substitution on the adenosine core, which sterically hinders binding to A1 and A2A receptors while optimizing interaction with the A3AR hydrophobic pocket.

• Primary Target: A3 Adenosine Receptor (Gi/Gq coupled).

• Secondary Affinity: Low affinity for A1 and A2A receptors (species-dependent; higher selectivity in human vs. rat receptors).

Signal Transduction: The "Safe" Pathway

The cardioprotective and neuroprotective effects of N6-Benzyl-NECA are mediated primarily through a PKC-dependent pathway that converges on the mitochondria. Unlike A1 agonists, which protect via direct depression of metabolic demand (negative chronotropy), A3 agonists induce a preconditioned state.

Key Signaling Steps:

• Ligand Binding: N6-Benzyl-NECA binds A3AR.[1]

• G-Protein Activation: Coupling to G_i/G_q proteins.

• Enzyme Cascade: Activation of Phospholipase C (PLC) and Phosphoinositide 3-kinase (PI3K).

• Effector Activation: Translocation of Protein Kinase C (PKC) (specifically ε and δ isoforms) to the mitochondria.

• End Effector: Opening of mitochondrial ATP-sensitive Potassium channels (mK_ATP) .

• Result: Prevention of Mitochondrial Permeability Transition Pore (mPTP) opening, preservation of mitochondrial membrane potential (

  ), and inhibition of apoptosis.

Visualization: A3AR Signaling Pathway

Figure 1: The cytoprotective signaling cascade initiated by N6-Benzyl-NECA activation of the A3 Adenosine Receptor.

Therapeutic Applications in Ischemia[5][6][7]

Myocardial Ischemia/Reperfusion (I/R)

N6-Benzyl-NECA mimics ischemic preconditioning (IPC) . When administered prior to ischemia or at the onset of reperfusion (postconditioning), it significantly reduces infarct size.

• Efficacy: Studies utilizing A3 agonists demonstrate a 30–50% reduction in infarct size relative to the area at risk (AAR).

• Hemodynamics: Unlike A1 agonists (e.g., CPA), N6-Benzyl-NECA does not cause significant bradycardia or hypotension at therapeutic doses, preserving cardiac output during the critical reperfusion phase.

Cerebral Ischemia (Stroke)

In models of focal cerebral ischemia (e.g., MCAO), N6-Benzyl-NECA provides neuroprotection via two distinct mechanisms:

• Neuronal Survival: Direct inhibition of excitotoxicity and apoptosis via the A3AR-PKC-K_ATP pathway.

• Anti-Inflammation: Suppression of microglial activation and inhibition of TNF-

  release. Post-ischemic inflammation is a major driver of secondary brain injury; A3AR activation dampens this response.

Comparative Efficacy Data

The following table summarizes key findings regarding N6-Benzyl-NECA and related A3 agonists in ischemic models.

Parameter	N6-Benzyl-NECA (A3 Agonist)	NECA (Non-selective)	CPA (A1 Selective)
Primary Mechanism	PKC / mK_ATP Opening	Mixed (cAMP, K+ channels)	Gi / K+ Channel (Hyperpolarization)
Infarct Reduction	High (~40-50%)	High	High
Hemodynamic Effect	Minimal (No bradycardia)	Severe Hypotension/Bradycardia	Severe Bradycardia
Therapeutic Window	Pre- & Post-ischemia	Pre-ischemia	Primarily Pre-ischemia
Side Effect Profile	Mast cell degranulation (Rodents)	Systemic vasodilation	AV block, sedation

Technical Protocols

Protocol 1: Ex Vivo Langendorff Heart Perfusion (Rat)

Objective: To assess the cardioprotective efficacy of N6-Benzyl-NECA against global ischemia.

Materials:

• Male Sprague-Dawley rats (250–300g).

• Krebs-Henseleit (KH) buffer (oxygenated with 95% O2 / 5% CO2).

• N6-Benzyl-NECA stock solution (dissolved in DMSO, diluted in saline).

Workflow:

• Harvest: Anesthetize rat (Pentobarbital 60 mg/kg i.p.), administer heparin (500 IU i.p.). Rapidly excise heart and arrest in ice-cold KH buffer.

• Mounting: Cannulate aorta within 1 minute; initiate retrograde perfusion at constant pressure (75 mmHg).

• Stabilization: Perfuse for 20 minutes to stabilize heart rate and Left Ventricular Developed Pressure (LVDP).

• Treatment (Preconditioning Group):

  • Perfuse N6-Benzyl-NECA (100 nM) for 10 minutes.

  • Washout with drug-free buffer for 10 minutes.

• Ischemia Induction: Stop perfusion completely (Global Ischemia) for 30 minutes. Maintain heart temperature at 37°C using a water-jacketed chamber.

• Reperfusion: Restore flow for 120 minutes.

• Analysis:

  • Measure functional recovery (LVDP, Heart Rate).

  • Infarct Staining: Slice heart, incubate in 1% TTC (Triphenyltetrazolium chloride) at 37°C for 15 mins. Fix in formalin.[2] Measure infarct area (white) vs. viable tissue (red).

Protocol 2: In Vivo Middle Cerebral Artery Occlusion (MCAO)

Objective: To evaluate neuroprotection in a focal stroke model.

Workflow:

• Anesthesia: Isoflurane (induction 3%, maintenance 1.5%). Monitor rectal temperature.

• Occlusion: Insert a silicone-coated monofilament into the internal carotid artery to occlude the MCA origin. Verify occlusion via Laser Doppler Flowmetry (>70% drop in cerebral blood flow).

• Ischemia Duration: Maintain occlusion for 60–90 minutes.

• Drug Administration:

  • Administer N6-Benzyl-NECA (0.1 mg/kg, i.p.) 15 minutes prior to reperfusion (Postconditioning protocol).

• Reperfusion: Withdraw filament to restore blood flow.

• Assessment (24h post-reperfusion):

  • Neurological Score: 0 (Normal) to 4 (No spontaneous activity).

  • Histology: Brain sectioning and TTC staining to calculate infarct volume (corrected for edema).

Visualization: Experimental Workflow

Figure 2: Temporal workflow for ischemia/reperfusion experiments. Solid lines indicate preconditioning; dashed lines indicate postconditioning.

Translational Challenges & Considerations

While N6-Benzyl-NECA demonstrates clear efficacy in preclinical models, researchers must account for specific translational hurdles:

• Species Differences: The A3 receptor shows significant sequence divergence between species. N6-Benzyl-NECA has different affinity profiles in rat vs. human receptors. For human-centric studies, highly selective agonists like IB-MECA or Cl-IB-MECA are often preferred as follow-up candidates, though N6-Benzyl-NECA remains a gold standard for mechanistic validation in rodents.

• The "Double-Edged Sword" of Mast Cells: A3AR activation induces degranulation of mast cells in rodents, releasing histamine. This causes peripheral edema and nociception (pain), which can confound behavioral stroke outcomes or cause hypotension in vivo.

  • Mitigation: Co-administration of antihistamines (e.g., diphenhydramine) or use of mast-cell-deficient models (e.g., Kit^W/Kit^W-v mice) is recommended for in vivo rodent studies to isolate the cytoprotective effect from hemodynamic/inflammatory artifacts.

• Desensitization: A3 receptors rapidly desensitize upon chronic agonist exposure. Acute dosing (bolus) is generally more effective for I/R injury than chronic infusion.

References

• Gallo-Rodriguez, C., et al. (1994). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry.

• Sawynok, J., et al. (1997). Adenosine A3 receptor activation produces nociceptive behaviour and edema by release of histamine and 5-hydroxytryptamine. European Journal of Pharmacology.

• Hill, R. J., et al. (1998). Cloning, expression and pharmacological characterization of rabbit adenosine A1 and A3 receptors. Journal of Pharmacology and Experimental Therapeutics.

• Ge, Z. D., et al. (2006). Cl-IB-MECA [2-chloro-N6-(3-iodobenzyl)adenosine-5'-N-methylcarboxamide] reduces ischemia/reperfusion injury in mice by activating the A3 adenosine receptor.[3][4] Journal of Pharmacology and Experimental Therapeutics.

• Wan, T. C., et al. (2008). The A3 adenosine receptor agonist CP-532,903 protects against myocardial ischemia/reperfusion injury via the sarcolemmal ATP-sensitive potassium channel.[5] Journal of Pharmacology and Experimental Therapeutics.

• Choi, I. Y., et al. (2011).[6] A3 adenosine receptor agonist reduces brain ischemic injury and inhibits inflammatory cell migration in rats.[6] American Journal of Pathology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The A3 Adenosine Receptor Agonist IB-MECA Reduces Myocardial Ischemia/Reperfusion Injury in Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cl-IB-MECA [2-chloro-N6-(3-iodobenzyl)adenosine-5'-N-methylcarboxamide] reduces ischemia/reperfusion injury in mice by activating the A3 adenosine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Binding Selectivity of N6-Benzyl-NECA at Adenosine Receptor Subtypes

This guide provides a comprehensive technical overview of the binding and functional selectivity of N6-Benzyl-5'-(N-ethylcarboxamido)adenosine (N6-Benzyl-NECA) for the four adenosine receptor (AR) subtypes: A₁, A₂ₐ, A₂ₑ, and A₃. This document is intended for researchers, scientists, and drug development professionals engaged in the study of purinergic signaling and the development of selective adenosine receptor ligands.

Executive Summary: The Quest for Adenosine Receptor Selectivity

Adenosine is a ubiquitous nucleoside that modulates a vast array of physiological processes by activating four distinct G protein-coupled receptors (GPCRs): A₁, A₂ₐ, A₂ₑ, and A₃.[1][2] The therapeutic potential of targeting these receptors for conditions ranging from cardiovascular diseases to inflammation and cancer is immense.[3][4] However, a significant challenge lies in developing subtype-selective ligands to elicit specific therapeutic effects while avoiding off-target side effects.

The parent compound, 5'-(N-ethylcarboxamido)adenosine (NECA), is a potent, non-selective agonist at A₁, A₂ₐ, and A₃ receptors, with lower affinity for the A₂ₑ subtype.[5] Structure-activity relationship (SAR) studies have demonstrated that substitutions at the N⁶-position of the adenine ring can significantly alter the selectivity profile. This guide focuses on N6-Benzyl-NECA, a derivative that exemplifies this principle, showcasing significant selectivity for the A₃ adenosine receptor. We will delve into the experimental methodologies used to determine its binding affinity and functional potency, analyze its selectivity profile, and discuss the structural rationale behind its receptor preference.

Adenosine Receptor Subtypes: A Primer on Signaling and Function

Understanding the distinct signaling pathways of each AR subtype is fundamental to interpreting the functional consequences of ligand binding.

• A₁ and A₃ Receptors: These receptors primarily couple to inhibitory G proteins (Gαi/o).[6] Agonist activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine monophosphate (cAMP) levels. They can also activate other pathways, including phospholipase C (PLC) and mitogen-activated protein kinase (MAPK) cascades.[6]

• A₂ₐ and A₂ₑ Receptors: These receptors couple to stimulatory G proteins (Gαs). Agonist binding activates adenylyl cyclase, leading to an increase in intracellular cAMP levels and subsequent activation of Protein Kinase A (PKA).

The differential coupling to G proteins forms the basis for functional assays designed to probe the activity of ligands like N6-Benzyl-NECA.

Figure 1: Adenosine Receptor G-Protein Coupling Pathways.

Quantitative Analysis: Binding Affinity and Selectivity Profile

The cornerstone of characterizing a ligand's selectivity is the quantitative determination of its binding affinity (Kᵢ) at each receptor subtype. While a complete binding profile for N6-Benzyl-NECA at all four human adenosine receptor subtypes is not available in a single study, data from seminal research on rat receptors provides a strong foundation for its selectivity profile.

The landmark study by Gallo-Rodriguez et al. (1994) first established N6-Benzyl-NECA as a selective A₃ agonist. Their work, using radioligand binding assays on rat brain tissues and transfected cells, demonstrated a clear preference for the A₃ receptor.

Table 1: Binding Affinity (Kᵢ) of N6-Benzyl-NECA at Rat Adenosine Receptor Subtypes

Receptor Subtype	Kᵢ (nM)	Selectivity Ratio (A₁/A₃)	Selectivity Ratio (A₂ₐ/A₃)
A₁	210	14-fold	-
A₂ₐ	216	-	14.4-fold
A₂ₑ	Not Reported	-	-
A₃	15	-	-

Data derived from Gallo-Rodriguez, C., et al. (1994). J Med Chem, 37(5), 636-46.

This data reveals that N6-Benzyl-NECA is approximately 14-fold more selective for the rat A₃ receptor compared to both A₁ and A₂ₐ receptors. Furthermore, a functional screening of adenosine analogues at the human A₂ₑ receptor found that an N⁶-benzyl-substituted NECA analogue was inactive, suggesting a very low affinity or lack of efficacy at this subtype.

Functional Potency and Efficacy

Beyond binding affinity, it is crucial to determine a ligand's functional effect—whether it acts as an agonist, antagonist, or partial agonist, and with what potency (EC₅₀). Functional assays, typically measuring changes in intracellular cAMP levels, provide this information.

Studies have confirmed that N6-Benzyl-NECA is a full agonist at the human A₃ receptor. In a cAMP inhibition assay using CHO cells stably expressing the human A₃AR, N6-Benzyl-NECA demonstrated a maximal efficacy similar to that of the well-characterized selective A₃ agonist Cl-IB-MECA.[1]

Table 2: Functional Activity Profile of N6-Benzyl-NECA

Receptor Subtype	Functional Response	Potency (EC₅₀/IC₅₀)	Efficacy
A₁ (Human)	Gᵢ-mediated cAMP Inhibition	Not Reported	Not Reported
A₂ₐ (Human)	Gₛ-mediated cAMP Stimulation	Not Reported	Not Reported
A₂ₑ (Human)	Gₛ-mediated cAMP Stimulation	Inactive	None
A₃ (Human)	Gᵢ-mediated cAMP Inhibition	Not Reported	Full Agonist

Data compiled from Jacobson et al. (2003) and de Zwart et al.

Experimental Methodologies: A Self-Validating System

The reliability of binding and functional data hinges on robust and well-validated experimental protocols. Here, we outline the standard methodologies for characterizing ligands at adenosine receptors.

Radioligand Competition Binding Assays

This technique is the gold standard for determining the binding affinity (Kᵢ) of an unlabeled compound by measuring its ability to displace a high-affinity radiolabeled ligand from the receptor.

Figure 2: Workflow for Radioligand Competition Binding Assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture cells (e.g., HEK-293 or CHO) stably expressing the human adenosine receptor subtype of interest.

  • Harvest cells and homogenize in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in the assay buffer. Determine protein concentration using a standard method (e.g., BCA assay).

• Competition Binding Assay:

  • In a 96-well plate, combine the cell membranes, a fixed concentration of a subtype-selective radioligand (see Table 3), and a range of concentrations of the unlabeled test compound (N6-Benzyl-NECA).

  • To determine non-specific binding, a parallel set of wells should contain a saturating concentration of a known non-radioactive ligand.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Separation and Counting:

  • Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., GF/C) using a cell harvester. This traps the membranes with bound radioligand while allowing unbound radioligand to pass through.

  • Wash the filters rapidly with ice-cold wash buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific radioligand binding).

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Table 3: Commonly Used Radioligands for Adenosine Receptor Binding Assays

Receptor Subtype	Radioligand
A₁	[³H]DPCPX (8-Cyclopentyl-1,3-dipropylxanthine)
A₂ₐ	[³H]CGS 21680 or [³H]ZM 241385
A₂ₑ	[³H]NECA (in combination with A₁/A₂ₐ antagonists)

| A₃ | [¹²⁵I]AB-MECA (N⁶-(4-Amino-3-iodobenzyl)adenosine-5'-N-methyluronamide) |

Functional cAMP Assays

These assays measure the ability of a ligand to modulate adenylyl cyclase activity, thereby determining its functional efficacy and potency.

Step-by-Step Protocol:

• Cell Preparation:

  • Seed cells stably expressing the human adenosine receptor subtype of interest into a 96- or 384-well plate and culture overnight.

• Agonist Stimulation:

  • Replace the culture medium with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • For A₁ and A₃ receptor assays (Gᵢ-coupled), add forskolin to stimulate adenylyl cyclase and establish a baseline of cAMP production.

  • Add varying concentrations of N6-Benzyl-NECA to the wells.

  • Incubate for a defined period (e.g., 30 minutes) at 37°C.

• cAMP Quantification:

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based assays).

• Data Analysis:

  • For Gₛ-coupled receptors (A₂ₐ, A₂ₑ), plot the cAMP concentration against the logarithm of the agonist concentration and fit to a sigmoidal curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

  • For Gᵢ-coupled receptors (A₁, A₃), plot the percentage inhibition of forskolin-stimulated cAMP production against the logarithm of the agonist concentration to determine the IC₅₀ (potency) and maximal inhibition (efficacy).

Structure-Activity Relationship (SAR) and Mechanistic Insights

The selectivity of N6-Benzyl-NECA for the A₃ receptor is a direct consequence of its chemical structure. SAR studies on adenosine derivatives have revealed key insights:

• The 5'-Uronamide Moiety: The N-ethylcarboxamido group at the 5' position, as seen in NECA, generally confers high potency at all AR subtypes except A₂ₑ.[4]

• The N⁶-Benzyl Group: The addition of a bulky, aromatic benzyl group at the N⁶-position is a critical determinant of A₃ selectivity. While many N⁶-substitutions favor A₁ receptors, the benzyl group, in the context of the 5'-uronamide, directs selectivity towards the A₃ subtype.[1] It is hypothesized that the binding pocket of the A₃ receptor contains a specific sub-pocket that favorably accommodates the benzyl group, leading to a higher affinity interaction compared to the other subtypes.

Conclusion and Future Directions

N6-Benzyl-NECA stands as a key pharmacological tool and a lead compound demonstrating that targeted chemical modifications can achieve significant subtype selectivity among adenosine receptors. The available data from both binding and functional assays robustly characterizes it as a potent and selective A₃ receptor agonist, particularly when compared to A₁, A₂ₐ, and A₂ₑ subtypes.

While the foundational work on rat receptors provides a strong indication of its selectivity profile, a comprehensive study characterizing the binding affinities (Kᵢ) and functional potencies (EC₅₀/IC₅₀) of N6-Benzyl-NECA across all four human recombinant adenosine receptor subtypes in parallel experiments would be of significant value to the field. Such data would solidify its profile for human-based drug discovery efforts and provide a more precise benchmark for the development of next-generation A₃-selective ligands for therapeutic applications in inflammation, cancer, and cardioprotection.

References

• Jacobson, K.A., et al. (2003). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Biochemical Pharmacology, 65(8), 1329-1342. Available at: [Link]

• Borea, P.A., et al. (2018). Pharmacology of Adenosine Receptors: The State of the Art. Physiological Reviews, 98(3), 1591-1658. Available at: [Link]

• Gallo-Rodriguez, C., et al. (1994). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 37(5), 636-46. Available at: [Link]

• de Zwart, M., et al. (1998). A functional screening of adenosine analogues at the adenosine A2B receptor: a search for potent agonists. Naunyn-Schmiedeberg's Archives of Pharmacology, 358(1), P238.

• Chen, J.F., et al. (2013). Adenosine Receptors: Expression, Function and Regulation. International Journal of Molecular Sciences, 14(10), 20153–20170. Available at: [Link]

• Fredholm, B.B., et al. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological Reviews, 53(4), 527-552.

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

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• 2. NECA | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Ra adenosine receptors in human platelets. Characterization by 5'-N-ethylcarboxamido[3H]adenosine binding in relation to adenylate cyclase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. NECA | Non-selective Adenosine | Tocris Bioscience [tocris.com]
• 6. researchgate.net [researchgate.net]

A Technical Guide to N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA) and its Role in Anti-inflammatory Pathways

Abstract

Extracellular adenosine is a critical signaling nucleoside that emerges during metabolic stress, such as hypoxia and tissue injury, acting as a key regulator of inflammation.[1][2][3] Its effects are mediated through four G protein-coupled receptor subtypes: A₁, A₂A, A₂B, and A₃. N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA) is a potent synthetic adenosine analogue that serves as a non-selective agonist for these receptors.[4][5] Due to its high affinity and stability, NECA is an indispensable pharmacological tool for elucidating the complex, often opposing, roles of adenosine signaling in the immune system. This guide provides an in-depth analysis of NECA's mechanism of action, focusing on its dominant anti-inflammatory pathways, and presents validated experimental protocols for researchers in immunology and drug development.

Pharmacological Profile of NECA: A Non-Selective Adenosine Agonist

NECA, chemically known as 1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-ethyl-β-D-ribofuranuronamide, is a high-affinity agonist across multiple adenosine receptor subtypes.[4] Its non-selectivity, while requiring careful experimental design to dissect subtype-specific effects, makes it ideal for studying the global impact of adenosinergic activation on inflammatory processes. The binding affinities and functional potencies of NECA for human adenosine receptors are critical parameters for designing and interpreting experiments.

Table 1: NECA Receptor Binding and Potency Data

Receptor Subtype	Binding Affinity (Ki)	Potency (EC₅₀)	G-Protein Coupling	Primary Signaling Effect
A₁	14 nM	-	Gᵢ	Inhibition of Adenylyl Cyclase
A₂A	20 nM	-	Gₛ	Stimulation of Adenylyl Cyclase
A₂B	-	2.4 µM	Gₛ	Stimulation of Adenylyl Cyclase
A₃	6.2 nM	-	Gᵢ	Inhibition of Adenylyl Cyclase

Data compiled from Tocris Bioscience and BenchChem.[4][6]

As the data indicates, NECA demonstrates high affinity for A₁, A₂A, and A₃ receptors (nanomolar Ki values), with a lower affinity for the A₂B receptor.[4][6] The profound anti-inflammatory effects of NECA are predominantly channeled through its activation of the Gₛ-coupled A₂A and A₂B receptors.[1][7]

The Core Anti-inflammatory Mechanism: A₂ Receptor-cAMP-NF-κB Axis

The cornerstone of NECA's anti-inflammatory action lies in its ability to elevate intracellular cyclic AMP (cAMP) levels, which in turn suppresses the master pro-inflammatory transcription factor, Nuclear Factor-kappa B (NF-κB).[1][2][8]

2.1. The Gₛ-cAMP Signaling Cascade Activation of A₂A and A₂B receptors by NECA initiates a well-defined signaling cascade.[1] The receptor-coupled Gₛ protein activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP into the second messenger cAMP.[1][9] This surge in intracellular cAMP primarily activates two key downstream effectors: Protein Kinase A (PKA) and, to a lesser extent, Exchange Protein Directly Activated by cAMP (EPAC).[1] The PKA pathway is the principal mediator of the anti-inflammatory response.[2]

2.2. Suppression of the NF-κB Pathway NF-κB is a family of transcription factors that remains inactive in the cytoplasm, bound to Inhibitor of κB (IκB) proteins.[8][10] Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκB.[11] This frees NF-κB to translocate into the nucleus, where it binds to the promoters of hundreds of genes, initiating the transcription of pro-inflammatory mediators, including cytokines, chemokines, and adhesion molecules.[11][12]

The cAMP/PKA pathway activated by NECA potently interferes with NF-κB activation.[1][8] A key mechanism is the PKA-mediated inhibition of IκB phosphorylation, which prevents its degradation and keeps NF-κB sequestered and inactive in the cytoplasm.[1] By halting this central inflammatory switch, NECA effectively shuts down the production of a wide array of inflammatory molecules.

Caption: NECA's primary anti-inflammatory signaling pathway.

2.3. Modulation of the Cytokine Profile The net effect of NECA's signaling is a decisive shift in the cytokine balance from a pro-inflammatory to an anti-inflammatory state. This is achieved by altering gene expression in various immune cells, including macrophages and dendritic cells (DCs).

Table 2: Effect of NECA on Inflammatory Cytokine Production

Cytokine	Effect	Implication	References
TNF-α	↓ (Inhibition)	Reduces systemic inflammation and cellular toxicity	[5][13][14][15][16]
IL-6	↓ (Inhibition)	Attenuates acute phase response and chronic inflammation	[14]
IL-12	↓ (Inhibition)	Suppresses Th1 cell differentiation, reducing cell-mediated immunity	[14][15]

| IL-10 | ↑ (Upregulation) | Promotes immune regulation and suppresses effector T cells |[13][14][15][17] |

Furthermore, NECA impairs the maturation and antigen-presenting function of dendritic cells.[14] It has been shown to downregulate the expression of crucial surface markers like MHC-II and the co-stimulatory molecule CD86, thereby dampening the activation of T cells and further contributing to its overall immunosuppressive effect.[15]

Experimental Protocols for Validation

To ensure scientific rigor, the anti-inflammatory properties of NECA must be validated through robust and reproducible assays. The following protocols provide a self-validating framework for in vitro and in vivo assessment.

3.1. Protocol 1: In Vitro Assessment of Cytokine Suppression in Macrophages

• Objective: To quantify NECA's dose-dependent ability to inhibit the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and enhance anti-inflammatory cytokines (e.g., IL-10) in macrophages stimulated with LPS.

• Causality: This assay directly tests the core mechanistic claim that NECA can suppress the inflammatory response of innate immune cells. LPS, a component of Gram-negative bacteria, is used as a potent inducer of the TLR4 signaling pathway, which strongly activates NF-κB.[17][18] Observing a dose-dependent inhibition by NECA validates its engagement with the cAMP-NF-κB axis.

Methodology:

• Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) or primary bone marrow-derived macrophages (BMDMs) in appropriate media. Seed cells in 24-well plates at a density of 2.5 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treatment: Aspirate the old media. Add fresh media containing various concentrations of NECA (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., DMSO). Incubate for 1 hour. This pre-incubation allows NECA to activate adenosine receptors and elevate intracellular cAMP prior to the inflammatory challenge.

• Inflammatory Stimulation: Add LPS (from E. coli O111:B4) to a final concentration of 100 ng/mL to all wells except the unstimulated control.

• Incubation: Incubate the plates for 6 hours for TNF-α analysis or 18-24 hours for IL-6 and IL-10 analysis.[18][19]

• Supernatant Collection: Centrifuge the plates to pellet any detached cells and carefully collect the cell-free supernatant. Store at -80°C until analysis.

• Cytokine Quantification: Quantify the concentration of TNF-α, IL-6, and IL-10 in the supernatants using commercially available sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.[18]

• Data Analysis: Plot cytokine concentration against NECA concentration to determine the IC₅₀ (for inhibition) or EC₅₀ (for stimulation). A positive control (e.g., dexamethasone) should be included.

3.2. Protocol 2: In Vivo Assessment in a Carrageenan-Induced Paw Edema Model

• Objective: To evaluate the systemic anti-inflammatory efficacy of NECA in a well-established animal model of acute inflammation.[20][21]

• Causality: Paw edema is a cardinal sign of acute inflammation resulting from vasodilation and increased vascular permeability.[20] This model allows for the assessment of a compound's ability to suppress these early inflammatory events in a whole-organism context. A reduction in paw volume following NECA administration provides strong evidence of its in vivo anti-inflammatory activity.

Methodology:

• Animal Handling: Acclimatize male Wistar rats or Swiss albino mice for at least one week. Fast the animals overnight before the experiment with free access to water.

• Grouping and Dosing: Randomly divide animals into groups (n=6 per group): Vehicle Control (saline), Positive Control (e.g., Diclofenac, 10 mg/kg), and NECA treatment groups (e.g., 0.1, 0.3, 1.0 mg/kg).[22]

• Drug Administration: Administer the vehicle, positive control, or NECA via intraperitoneal (i.p.) injection 60 minutes before inducing inflammation.

• Baseline Measurement: Before inducing inflammation, measure the initial volume of the right hind paw of each animal using a digital plethysmometer.

• Induction of Inflammation: Inject 0.1 mL of a 1% (w/v) carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw.

• Edema Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis: Calculate the change in paw volume (edema) for each animal at each time point (Volume at time 't' - Baseline volume). Calculate the percentage inhibition of edema for each treatment group relative to the vehicle control group using the following formula:[21]

  • % Inhibition = [(ΔV_control - ΔV_treated) / ΔV_control] x 100

  • Where ΔV is the mean change in paw volume.

Conclusion and Future Perspectives

N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA) is a cornerstone tool for probing the immunomodulatory roles of adenosine. Its potent, albeit non-selective, agonism of adenosine receptors provides a robust method for activating powerful anti-inflammatory pathways. The primary mechanism hinges on the engagement of A₂A and A₂B receptors, leading to a cAMP-PKA-mediated suppression of the NF-κB signaling axis. This results in a profound reduction of pro-inflammatory cytokine production and an overall dampening of the immune response.

While NECA's utility in preclinical research is undisputed, its lack of receptor selectivity limits its direct therapeutic potential. The insights gained from studies using NECA, however, have paved the way for the development of highly selective A₂A receptor agonists.[1][23] These next-generation compounds aim to harness the potent anti-inflammatory benefits of this pathway while minimizing potential side effects associated with the activation of other adenosine receptor subtypes, offering promising new avenues for the treatment of a wide range of inflammatory diseases.

References

• Borea, P. A., Gessi, S., Merighi, S., & Varani, K. (2016). Adenosine A2a receptor agonists as regulators of inflammation: pharmacology and therapeutic opportunities . Dove Medical Press. [Link]

• Vittori, S., et al. (1999). Affinity of 2-substituted NECA derivatives at A 2A and A 3 adenosine receptors . ResearchGate. [Link]

• Adenosine A2A receptor . Wikipedia. [Link]

• Li, Y., et al. (2024). NECA alleviates inflammatory responses in diabetic retinopathy through dendritic cell toll-like receptor signaling pathway . Frontiers in Endocrinology. [Link]

• Yang, D., et al. (2023). Role of adenosine A2a receptor in cancers and autoimmune diseases . PMC - NIH. [Link]

• Leone, R. D., & Emens, L. A. (2022). Adenosine-A2A Receptor Pathway in Cancer Immunotherapy . PMC - NIH. [Link]

• Zarek, P. E., et al. (2008). A2A receptor signaling promotes peripheral tolerance by inducing T-cell anergy and the generation of adaptive regulatory T cells . Blood - ASH Publications. [Link]

• Daly, J. W., et al. (1986). Characterization of the A2 adenosine receptor labeled by [3H]NECA in rat striatal membranes . PubMed. [Link]

• Wilson, J. M., et al. (2008). The nonselective adenosine analog NECA modulates LPS-induced BMDC function . ResearchGate. [Link]

• Kerman, B. E., et al. (2019). Adenosine Receptor Signaling Targets Both PKA and Epac Pathways to Polarize Dendritic Cells to a Suppressive Phenotype . The Journal of Immunology. [Link]

• Haskó, G., Linden, J., Cronstein, B., & Pacher, P. (2008). A2B adenosine receptors in immunity and inflammation . PMC - NIH. [Link]

• NECA [Ligand Id: 377] activity data from GtoPdb and ChEMBL . IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Feoktistov, I., & Biaggioni, I. (2009). Intranasal administration of NECA can induce both anti-inflammatory and pro-inflammatory effects in BALB/c mice: evidence for A 2A receptor sub-type mediation of NECA-induced anti-inflammatory effects . PubMed. [Link]

• Patel, A. L., et al. (2022). State-of-the-art review and update of in vivo models of necrotizing enterocolitis . PMC - NIH. [Link]

• Varani, K., et al. (2017). Effects of 5'-N-ethylcarboxamidoadenosine (NECA), 2-(4-[2-carboxyethyl] - ResearchGate . [Link]

• Micle, O., et al. (2022). In vivo testing of the anti-inflammatory action of topical formulations containing cobalt complexes with oxicams . Public Health Toxicology. [Link]

• Zhang, J., et al. (2022). Overcoming high level adenosine-mediated immunosuppression by DZD2269, a potent and selective A2aR antagonist . PMC - NIH. [Link]

• Segala, E., et al. (2021). Inhibition of NECA-induced G protein dissociation by adenosine receptor antagonists . ResearchGate. [Link]

• Gerlo, S., et al. (2011). Cyclic AMP: a selective modulator of NF-κB action . PMC - NIH. [Link]

• In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review . ijpras. [Link]

• Nanthakumar, N., et al. (2007). Inflammatory signaling in NEC: role of NFKB and cytokines . PMC - NIH. [Link]

• Deshmukh, H., & Kulkarni, A. (2024). In vivo murine models for evaluating anti-arthritic agents: An updated review . Journal of Applied Pharmaceutical Science. [Link]

• Mititelu, M., et al. (2021). In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement . PMC - NIH. [Link]

• Di Marino, D., et al. (2022). (A) Statistical distribution of the experimental values of EC50 relative to the interaction between the adenosine, NECA . bioRxiv. [Link]

• Ojansivu, M., et al. (2019). In vitro study design for assessment of anti-inflammatory, anti-oxidant... . ResearchGate. [Link]

• Al-snafi, A. E. (2023). In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats . International Journal of Health Sciences. [Link]

• Kagia, M., et al. (2020). Effects of a CB2 Subtype Selective Agonist ABK5-1 on Cytokine Production in Microglia . International Journal of Molecular Sciences. [Link]

• Liu, T., et al. (2017). NF-κB signaling in inflammation . PMC - NIH. [Link]

• Williams, L. M., & Gilmore, T. D. (2020). Modulating Inflammation through the Negative Regulation of NF-κB Signaling . PMC - NIH. [Link]

• Rahman, A., & Fazal, F. (2009). Blocking NF-κB: An Inflammatory Issue . PMC - NIH. [Link]

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History and discovery of N6-Benzyl-5'-N-ethylcarboxamidoadenosine

The following technical guide details the history, chemical synthesis, and pharmacological profile of

-Benzyl-5'-N-ethylcarboxamidoadenosine ( -Benzyl-NECA), a pivotal tool compound in the discovery of adenosine A3 receptor signaling.

Technical Deep Dive: -Benzyl-5'-N-ethylcarboxamidoadenosine ( -Benzyl-NECA)

Executive Summary

-Benzyl-5'-N-ethylcarboxamidoadenosine (commonly referred to as -Benzyl-NECA ) is a synthetic adenosine analogue that functions as a high-affinity agonist for the Adenosine A3 Receptor (A3AR) . Historically, it represents a critical "bridge" compound in medicinal chemistry—marking the transition from non-selective agonists like NECA to highly selective clinical candidates like IB-MECA.

This guide provides researchers with a comprehensive analysis of its discovery logic, synthesis protocols, and pharmacological utility.

Key Parameter	Details
Common Name	-Benzyl-NECA
Chemical Formula
Molecular Weight	398.42 g/mol
Primary Target	Adenosine A3 Receptor ( 6–10 nM)
Key Application	Pharmacological probe for A3AR-mediated histamine release, cardioprotection, and neuroinflammation.[1][2]

History & Discovery: The Search for A3 Selectivity

The Precursor: NECA

In the 1980s, 5'-N-ethylcarboxamidoadenosine (NECA) was the gold standard for adenosine receptor activation. While highly potent, NECA was "promiscuous," activating A1, A2A, and A2B receptors with nearly equal efficacy. This lack of selectivity made it impossible to isolate the physiological role of the newly cloned A3 receptor.

The Jacobson/NIDDK Breakthrough (1994)

The discovery of

-Benzyl-NECA is attributed to the work of Dr. Kenneth A. Jacobson and colleagues at the National Institutes of Health (NIDDK). In a landmark 1994 study (J. Med. Chem.), the team explored the structure-activity relationship (SAR) of the position of adenosine.[3]

The Design Logic:

• 5'-Modification: Retaining the 5'-ethylcarboxamido group of NECA preserved metabolic stability against adenosine deaminase (ADA).

• -Modification: The team hypothesized that the A3 receptor possessed a unique hydrophobic pocket near the position that A1 and A2A receptors lacked.

• Result: Introduction of a benzyl ring at

  dramatically increased affinity for the rat and human A3 receptor while reducing affinity for A2A, creating one of the first A3-preferring agonists.

Evolutionary Lineage

-Benzyl-NECA paved the way for "Third Generation" agonists. By adding substituents to the benzyl ring (e.g., Iodine), the Jacobson lab later developed IB-MECA and Cl-IB-MECA , which are currently in clinical trials.

Figure 1: Evolutionary lineage of Adenosine A3 Receptor Agonists.

Chemical Synthesis

The synthesis of

-Benzyl-NECA typically follows a convergent route starting from 6-chloropurine riboside . This method allows for the independent modification of the 5' and positions.

Retrosynthetic Analysis

• Core Scaffold: Purine Riboside.

• 5'-Functionalization: Oxidation of the 5'-alcohol to a carboxylic acid, followed by amide coupling (Ethylamine).

• -Functionalization: Nucleophilic aromatic substitution ( ) of a 6-chloro leaving group with Benzylamine.

Step-by-Step Protocol

Note: This protocol is adapted from standard nucleoside chemistry methods (e.g., Gallo-Rodriguez et al., 1994).

Step 1: Protection

React 6-chloropurine riboside with 2,2-dimethoxypropane and p-toluenesulfonic acid (catalytic) in acetone to yield 2',3'-O-isopropylidene-6-chloropurine riboside .

• Purpose: Protect the ribose hydroxyls from oxidation in the next step.

Step 2: Oxidation

Treat the protected intermediate with Potassium Permanganate (

) under alkaline conditions (or TEMPO/BAIB) to oxidize the 5'-primary alcohol to the 5'-carboxylic acid .

Step 3: Amide Coupling (The "NECA" Step)

React the 5'-carboxylic acid with Ethylamine hydrochloride in the presence of a coupling agent (e.g., EDC/HOBt or HATU) and a base (DIPEA).

• Product: 2',3'-O-isopropylidene-6-chloro-5'-N-ethylcarboxamidoadenosine.

Step 4: N6-Benzylation

Dissolve the intermediate in ethanol. Add Benzylamine (1.1 equivalents) and Triethylamine. Heat to reflux for 2–4 hours.

• Mechanism:[3][4][5] The benzylamine attacks the C6 position, displacing the chloride ion (

  ).

Step 5: Deprotection

Treat the compound with 10% Trifluoroacetic acid (TFA) in water or 1N HCl/MeOH to remove the isopropylidene group.

• Final Product:

  -Benzyl-NECA .[1][2][3][6][7][8]

Figure 2: Synthetic pathway for N6-Benzyl-NECA via the 6-chloropurine route.

Pharmacological Profile[1][3][5][9][10]

Binding Affinity & Selectivity

-Benzyl-NECA is defined as a high-affinity, moderately selective A3 agonist . While it prefers A3, it retains significant activity at A1, which researchers must account for by using selective antagonists (e.g., DPCPX for A1) in complex tissues.

Table 1: Binding Affinity (

) Profile (Human Receptors)

Receptor Subtype	Affinity ( )	Selectivity Ratio (vs A3)	Signaling Pathway
A3 (Primary)	~6 – 10 nM	1x	/ (Inhibits cAMP)
A1	~100 – 300 nM	~30x	(Inhibits cAMP)
A2A	> 800 nM	>100x	(Stimulates cAMP)
A2B	> 10,000 nM	>1000x	(Stimulates cAMP)

Data compiled from Gallo-Rodriguez et al. (1994) and subsequent SAR studies.

Mechanism of Action

Upon binding to the A3 receptor,

-Benzyl-NECA triggers a unique dual-signaling cascade:

• Adenylate Cyclase Inhibition (

  ): Reduces intracellular cAMP levels.

• Phospholipase C Activation (

  ): Increases Inositol Triphosphate ( ) and intracellular Calcium ( ).

This

coupling is distinct from the A1 receptor and is responsible for the compound's ability to induce mast cell degranulation in rodent models (a key identifying feature of A3 activation).

Figure 3: Dual signaling pathway (Gi and Gq) activated by N6-Benzyl-NECA.

Experimental Applications & Protocols

In Vitro Usage[10]

• Solubility: Soluble in DMSO (up to 50 mM). Dilute into aqueous buffers immediately before use.

• Working Concentration:

  • A3 Specificity: 10–50 nM.

  • Non-selective activation: >100 nM (will begin to activate A1).

• Control: Always run parallel wells with MRS1523 (A3 antagonist) to confirm that observed effects are A3-mediated.

In Vivo Usage (Rodent Models)

• Dosing: Typically 0.01 – 0.1 mg/kg (i.p. or i.v.).

• Phenotypes to Monitor:

  • Histamine Release: A3 activation causes paw edema in rats (mast cell degranulation).

  • Cardioprotection: Reduction in infarct size during ischemia-reperfusion models.

  • Neuroprotection: Reduction of neuroinflammation in hypoxia models.

References

• Gallo-Rodriguez, C., et al. (1994).[3] Structure-activity relationships of

  -benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 37(5), 636-646. Link

• Jacobson, K. A., & Gao, Z. G. (2006). Adenosine receptors as therapeutic targets.[1][7][9][10][11][12] Nature Reviews Drug Discovery, 5(3), 247-264. Link

• Fredholm, B. B., et al. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological Reviews, 53(4), 527-552. Link

• Baraldi, P. G., et al. (2012). Medicinal Chemistry of A3 Adenosine Receptor Modulators: Pharmacological Activities and Therapeutic Implications. Chemical Reviews, 112(12), 6743–6816. Link

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
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• 3. Comparative molecular field analysis of selective A3 adenosine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocol: Preparation of N6-Benzyl-5'-N-ethylcarboxamidoadenosine for In Vitro Cellular Assays

Abstract

This document provides a detailed guide for the solubilization and preparation of N6-Benzyl-5'-N-ethylcarboxamidoadenosine (CAS 152918-32-6) for use in cell culture experiments. As a potent and selective A3 adenosine receptor agonist, accurate and consistent preparation of this compound is paramount for reproducible experimental outcomes.[1][2][3] This guide outlines the physicochemical properties, provides a step-by-step protocol for creating high-concentration stock solutions in Dimethyl Sulfoxide (DMSO), and details the subsequent dilution into aqueous cell culture media. Emphasis is placed on best practices to maintain compound stability, ensure sterility, and mitigate solvent-induced cytotoxicity.

Introduction and Scientific Context

N6-Benzyl-5'-N-ethylcarboxamidoadenosine is a derivative of adenosine that functions as a high-potency, selective agonist for the A3 adenosine receptor (A3AR).[1][2][3] Adenosine receptors are a class of G protein-coupled receptors (GPCRs) that play critical roles in a multitude of physiological processes, and A3AR, in particular, is implicated in inflammation, immune responses, and cell proliferation pathways. The utility of N6-Benzyl-5'-N-ethylcarboxamidoadenosine as a research tool is therefore significant.

However, like many small molecule receptor ligands, this compound is a solid with low aqueous solubility.[1] Consequently, a robust and validated dissolution protocol is the foundational first step for any cell-based assay. The primary challenge is to achieve complete solubilization in a biocompatible manner, creating a stable, concentrated stock solution that can be accurately diluted to final working concentrations while minimizing the concentration of the organic solvent to avoid off-target effects on the cells.

Physicochemical Properties & Solubility Profile

Understanding the fundamental properties of N6-Benzyl-5'-N-ethylcarboxamidoadenosine is essential for its correct handling and preparation.

Property	Value	Source(s)
Chemical Formula	C₁₉H₂₂N₆O₄	[1][4]
Molecular Weight	398.42 g/mol	[1][4]
Appearance	White to Off-White Solid	[1]
Storage (as Powder)	2-8°C Refrigerator	[1]
Primary Recommended Solvent	Dimethyl Sulfoxide (DMSO)	Inferred from related compounds

Solvent Selection Rationale: While specific quantitative solubility data for N6-Benzyl-5'-N-ethylcarboxamidoadenosine is not widely published, its structural analog, the non-selective agonist 5'-N-Ethylcarboxamidoadenosine (NECA), demonstrates high solubility in DMSO.[5][6][7] Given their shared adenosine core, DMSO is the recommended starting solvent. It is an aprotic, polar solvent capable of dissolving a wide range of hydrophobic compounds and is miscible with aqueous cell culture media. For context, the solubility of the related compound NECA in various solvents is provided below.

Solvent	Max Concentration (NECA)	Source(s)
DMSO	~14 mg/mL (~45 mM)	[7][8][9]
Dimethylformamide (DMF)	~25 mg/mL	[7][9]
Ethanol	~2 mg/mL	[7][9]
Water / PBS (pH 7.2)	Insoluble to sparingly soluble	[5][7]

Note: Use fresh, anhydrous (moisture-free) DMSO for best results, as moisture contamination can reduce the solubility of hydrophobic compounds.[5]

Core Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution in 100% sterile DMSO. This concentration provides a convenient starting point for creating a wide range of final working concentrations. Always perform these steps in a sterile environment (e.g., a laminar flow hood) using aseptic techniques.

Materials:

• N6-Benzyl-5'-N-ethylcarboxamidoadenosine powder (MW: 398.42)

• Anhydrous, sterile DMSO (cell culture grade)

• Sterile, amber or light-protecting polypropylene microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Sterile pipette tips

Step-by-Step Procedure:

• Calculation: Determine the mass of the compound required. To prepare 1 mL of a 10 mM stock solution:

  • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 1 mL x (1 L / 1000 mL) x 398.42 g/mol x (1000 mg / 1 g)

  • Mass = 3.98 mg

• Weighing: Carefully weigh out 3.98 mg of N6-Benzyl-5'-N-ethylcarboxamidoadenosine powder and transfer it into a sterile, light-protecting vial.

  • Expert Tip: Weighing small quantities can be challenging. It is often more accurate to weigh a larger mass (e.g., 10 mg) and dissolve it in a proportionally larger volume of DMSO (e.g., 2.51 mL for 10 mg to make 10 mM) to minimize weighing errors.

• Solubilization: Add 1 mL of sterile, anhydrous DMSO to the vial containing the powder.

• Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particulates.

  • Troubleshooting: If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes or brief sonication can be used to aid the process.[10][11]

• Aliquoting & Storage: To avoid repeated freeze-thaw cycles which can degrade the compound, divide the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protecting vials.

• Long-Term Storage: Store the aliquots at -20°C or -80°C. Under these conditions, DMSO stock solutions are typically stable for extended periods (1-2 years).[10] Some suppliers recommend stock solutions are stable for up to 3 months at -20°C.[12]

Protocol: Preparation of Working Solutions for Cell Culture

This section details the critical step of diluting the concentrated DMSO stock into your final cell culture medium. The primary goal is to achieve the desired final concentration of the agonist while keeping the final DMSO concentration at a non-toxic level.

The Criticality of Vehicle Control: The final concentration of DMSO, even at low levels, can influence cellular processes. Therefore, it is mandatory to include a "vehicle control" in your experimental design. This control should contain cells treated with the same final concentration of DMSO as your highest experimental concentration, but without the agonist.

General Guidelines for Final DMSO Concentration:

• < 0.1%: Widely considered safe and non-influential for most cell lines.[13][14][15]

• 0.1% - 0.5%: Tolerated by many robust cell lines, but may induce effects. Always validate with your specific cell type.[13]

• > 0.5%: Increasingly likely to cause cytotoxicity or off-target effects.[13][16] Primary cells and stem cells can be particularly sensitive.[13][16]

Step-by-Step Dilution Procedure (Example):

Let's assume you want a final concentration of 1 µM N6-Benzyl-5'-N-ethylcarboxamidoadenosine in a final well volume of 1 mL.

• Intermediate Dilution (Optional but Recommended): Directly diluting the 10 mM stock into the final well (a 1:10,000 dilution) can lead to pipetting errors and poor mixing. An intermediate dilution step is best practice.

  • Prepare a 100 µM intermediate solution by diluting 2 µL of the 10 mM stock into 198 µL of sterile, serum-free culture medium or PBS. Mix thoroughly. (This is a 1:100 dilution).

• Final Dilution: Add 10 µL of the 100 µM intermediate solution to 990 µL of complete culture medium in your well to achieve a final volume of 1 mL.

  • Final agonist concentration = (100 µM * 10 µL) / 1000 µL = 1 µM .

  • Final DMSO concentration = (1% from intermediate step * 10 µL) / 1000 µL = 0.01% . This is well within the safe limit.

• Vehicle Control Preparation:

  • Prepare a "dummy" 100 µM intermediate solution with 2 µL of 100% DMSO in 198 µL of medium.

  • Add 10 µL of this dummy solution to 990 µL of complete medium in your vehicle control wells. This ensures the control cells are exposed to the exact same 0.01% DMSO concentration.

Visualized Workflow and Mechanism of Action

Workflow for Solution Preparation

The following diagram outlines the complete workflow from solid compound to final cell treatment.

Caption: Workflow from powder to cell treatment.

Mechanism of Action: A3 Adenosine Receptor Activation

N6-Benzyl-5'-N-ethylcarboxamidoadenosine binds to and activates the A3 adenosine receptor, a GPCR typically coupled to Gi proteins. This activation initiates a downstream signaling cascade.

Caption: Simplified A3 adenosine receptor signaling.

References

• Reddit discussion on DMSO concentration in cell culture. (Oct 2023). r/labrats. [Link]

• DMSO usage in cell culture. (Feb 2023). LifeTein. [Link]

• ResearchGate discussion on DMSO concentration in cell culture assays. (Jan 2016). ResearchGate. [Link]

• The Effect of DMSO in Human Fibroblast-like Synoviocytes. (Jul 2022). MDPI. [Link]

• ResearchGate discussion on DMSO control for cell culture drug treatments. (Mar 2023). ResearchGate. [Link]

• N6-Benzyl-5'-ethylcarboxamido Adenosine Product Page. Pharmaffiliates. [Link]

• Agonist-bound adenosine A2A receptor structures reveal common features of GPCR activation. PMC. [Link]

• 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation. PubMed. [Link]

• N6-Benzyl-5'-ethylcarboxamido adenosine Product Page. Immunomart. [Link]

• N6-Benzyl-5-ethylcarboxamido Adenosine Product Page. CRO Splendid Lab Pvt. Ltd.. [Link]

• Practice Procedures for Making Stock Solution. Course Hero. [Link]

• Preparing Stock Solutions. PhytoTech Labs. [Link]

• NK92 Cell Culture Protocol. University of Pennsylvania. [Link]

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• 2. medchemexpress.com [medchemexpress.com]
• 3. N6-Benzyl-5'-ethylcarboxamido adenosine - Immunomart [immunomart.com]
• 4. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 5. selleckchem.com [selleckchem.com]
• 6. rndsystems.com [rndsystems.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. NECA | 35920-39-9 [chemicalbook.com]
• 9. caymanchem.com [caymanchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. CellAura fluorescent adenosine agonist [NECA] |CA200623 | Adenosine receptor agonist | Hello Bio [hellobio.com]
• 12. Adenosine Receptor Agonist, NECA [sigmaaldrich.com]
• 13. lifetein.com [lifetein.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. reddit.com [reddit.com]

Application Notes and Protocols for In Vivo Dosing of N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA) in Mice

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA), a potent non-selective adenosine receptor agonist, in mouse models. This document synthesizes technical data with practical insights to ensure scientifically sound and reproducible experimental outcomes.

Introduction: Understanding NECA and its Mechanism of Action

N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA) is a synthetic analog of adenosine that exhibits high affinity for all four adenosine receptor subtypes: A1, A2A, A2B, and A3.[1][2][3] As a non-selective agonist, NECA is a powerful tool for investigating the broad physiological roles of adenosine signaling in vivo. Adenosine receptors are G protein-coupled receptors (GPCRs) that mediate a wide range of cellular responses, making NECA a valuable compound for studies in immunology, neuroscience, cardiology, and more.[4][5]

The activation of adenosine receptors by NECA triggers distinct downstream signaling cascades depending on the receptor subtype and the cell type in which it is expressed. A1 and A3 receptors typically couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[1][4][6] Conversely, A2A and A2B receptors are generally coupled to Gs proteins, which stimulate adenylyl cyclase, resulting in an increase in cAMP.[1][4][6] The A3 receptor can also couple to Gq, activating the phospholipase C (PLC) pathway.[4][7]

Due to its broad activity, in vivo administration of NECA in mice can elicit a range of physiological effects, including anti-inflammatory responses, inhibition of platelet aggregation, and modulation of neuronal activity.[1][8] However, it is also associated with systemic effects such as hypotension and alterations in renal function, which must be carefully considered in experimental design.[9]

Adenosine Receptor Signaling Pathway

The following diagram illustrates the primary signaling pathways activated by adenosine receptor subtypes upon agonist binding.

Caption: Adenosine receptor G protein coupling and downstream signaling.

In Vivo Dosing Protocols for NECA in Mice

The selection of an appropriate dosing protocol for NECA in mice is critical and depends on the specific research question, the desired biological effect, and the experimental model. The following sections provide guidance on key aspects of in vivo dosing.

Preparation of NECA for In Vivo Administration

NECA is sparingly soluble in aqueous solutions. Therefore, careful preparation of the dosing solution is essential for accurate and reproducible results.

Solubility and Vehicle Selection:

• DMSO: NECA is soluble in dimethyl sulfoxide (DMSO).[10][11] For in vivo use, a stock solution can be prepared in DMSO and then further diluted in a suitable vehicle such as saline or phosphate-buffered saline (PBS).[12][13] It is crucial to keep the final concentration of DMSO low (typically <5%) to avoid vehicle-induced toxicity.[12]

• Aqueous Solutions with Co-solvents: Formulations using a combination of solvents can improve the solubility of NECA for in vivo administration. A common vehicle formulation involves a mixture of DMSO, PEG300, Tween-80, and saline.[10]

• Suspensions: If a true solution cannot be achieved at the desired concentration, a suspension can be prepared using vehicles such as methylcellulose or corn oil.[11][14] It is important to ensure the suspension is homogenous before each administration.

Step-by-Step Protocol for Solution Preparation (Example):

• Prepare a stock solution of NECA in 100% DMSO (e.g., 10 mg/mL).

• For a final dosing solution, dilute the DMSO stock in sterile saline (0.9% NaCl). For example, to achieve a final concentration of 0.1 mg/mL with 1% DMSO, add 10 µL of the 10 mg/mL DMSO stock to 990 µL of sterile saline.

• Vortex the solution thoroughly to ensure complete mixing.

• Prepare the dosing solution fresh on the day of the experiment to ensure stability.

Administration Routes

The choice of administration route significantly impacts the pharmacokinetics and bioavailability of NECA.

• Intravenous (IV) Injection: Typically administered via the tail vein, IV injection provides the most rapid and complete systemic exposure to NECA.[15] This route is preferred when a rapid onset of action is required. However, IV injections can be technically challenging and may cause stress to the animal.[15]

• Intraperitoneal (IP) Injection: IP injection is a common and less technically demanding alternative to IV administration.[12][15] Following IP injection, NECA is absorbed into the mesenteric blood supply and undergoes first-pass metabolism in the liver, which may reduce its systemic bioavailability compared to IV administration.[15]

• Subcutaneous (SC) Injection: SC injection results in a slower and more sustained absorption of the compound compared to IV or IP routes.

• Intranasal (IN) Administration: For studies focusing on the respiratory system or requiring localized delivery to the airways, intranasal administration can be an effective route.[8]

The following diagram outlines a general workflow for in vivo dosing of NECA in mice.

Caption: General experimental workflow for in vivo NECA administration.

Dose-Response Considerations and Recommended Doses

The effective dose of NECA in mice can vary significantly depending on the experimental model and the intended biological outcome. It is highly recommended to perform a dose-response study to determine the optimal dose for a specific application.

Application	Mouse Model	Dose Range	Administration Route	Observed Effects	Reference
Inflammation	Allergic Airway Inflammation	0.3 mM (intranasal)	Intranasal	Reduction in total cell count and eosinophils in bronchoalveolar lavage fluid.	[8]
Blood-Brain Barrier Permeability	C57BL/6 Mice	0.02 - 0.32 mg/kg	Intravenous	Increased extravasation of tracers into the brain, associated with impaired renal function.	[9]
Neuropathic Pain	Chronic Constriction Injury	Not specified for NECA, but related agonists tested orally.	Oral	Reversal of neuropathic pain.	Not directly available for NECA, general context.
Diabetes	Diabetic Rats (for reference)	0.3 mg/kg/day	Intraperitoneal	Reduction in oxidative stress and pro-inflammatory gene expression.	[10]

Important Considerations:

• Dose-dependent effects: NECA can exhibit biphasic or bell-shaped dose-response curves for certain effects. For instance, in some models of inflammation, lower doses may be anti-inflammatory, while higher doses could be pro-inflammatory.[8]

• Side effects: Systemic administration of NECA can lead to hypotension and bradycardia due to its action on cardiovascular adenosine receptors. It has also been shown to impair renal function in mice, which can affect the clearance of other substances.[9] Researchers should monitor animals for these potential side effects.

Experimental Protocols

Protocol 1: Intraperitoneal (IP) Administration of NECA for an Acute Inflammatory Model

This protocol provides a general guideline for administering NECA in a mouse model of acute inflammation, such as carrageenan-induced paw edema.

Materials:

• N6-Benzyl-5'-N-ethylcarboxamidoadenosine (NECA)

• Dimethyl sulfoxide (DMSO)

• Sterile 0.9% saline

• 1 mL syringes with 27-30 gauge needles

• Mouse restraint device

Procedure:

• Prepare NECA Solution: Prepare a fresh dosing solution of NECA in a vehicle of DMSO and saline (e.g., 1% DMSO in saline) at the desired concentration.

• Animal Acclimation: Allow mice to acclimate to the experimental room for at least 30 minutes before the procedure.

• Restraint: Gently restrain the mouse, exposing the abdomen.

• Injection: Insert the needle into the lower right or left quadrant of the abdomen at a 15-30 degree angle, being careful to avoid the internal organs.

• Aspiration: Gently pull back on the plunger to ensure that the needle has not entered a blood vessel or the bladder.

• Injection: Slowly inject the calculated volume of the NECA solution. The injection volume should not exceed 10 mL/kg.

• Monitoring: Return the mouse to its cage and monitor for any adverse reactions.

• Induction of Inflammation: At the appropriate time point following NECA administration (e.g., 30-60 minutes), induce inflammation according to the specific model protocol (e.g., intraplantar injection of carrageenan).

• Assessment: Measure the inflammatory response at predetermined time points.

Protocol 2: Intravenous (IV) Administration of NECA for Cardiovascular Studies

This protocol outlines the procedure for IV administration of NECA for assessing its cardiovascular effects in mice.

Materials:

• NECA

• Appropriate vehicle (e.g., DMSO/saline)

• Mouse restrainer for tail vein injection

• 29-31 gauge needles attached to a 1 mL syringe

• Heat lamp (optional, for tail vein dilation)

• Cardiovascular monitoring equipment (e.g., tail-cuff blood pressure system)

Procedure:

• Prepare NECA Solution: Prepare a sterile, pyrogen-free dosing solution of NECA.

• Animal Preparation: Place the mouse in a restrainer. If necessary, use a heat lamp to gently warm the tail and dilate the lateral tail veins.

• Vein Visualization: Identify one of the lateral tail veins.

• Injection: Carefully insert the needle into the vein, bevel up, at a shallow angle.

• Confirmation: A successful injection is often indicated by the lack of resistance and the visible clearing of the vein as the solution is injected.

• Injection: Slowly inject the calculated volume of the NECA solution. The typical injection volume is 5 mL/kg.

• Monitoring: Immediately begin monitoring cardiovascular parameters (e.g., blood pressure, heart rate) according to the experimental design.

Conclusion

The in vivo administration of NECA in mice is a powerful technique for elucidating the complex roles of adenosine signaling in health and disease. Successful and reproducible outcomes depend on careful consideration of the experimental design, including the choice of vehicle, administration route, and dose. By following the detailed protocols and guidelines presented in these application notes, researchers can confidently and effectively utilize NECA in their in vivo studies.

References

• Signaling pathways of Adenosine Receptors A1, A2 and A3. A2 receptors... - ResearchGate. Available at: [Link]

• Development - A3 receptor signaling Pathway Map - PrimePCR | Life Science - Bio-Rad. Available at: [Link]

• Adenosine Receptors: Expression, Function and Regulation - PMC. Available at: [Link]

• Adenosine Receptor Family Subtypes and Products - Multispan, Inc. Available at: [Link]

• Comparison of intravenous versus intraperitoneal administration of oncolytic Herpes simplex virus 1 (HSV-1) for peritoneal carcinomatosis in mice - PMC. Available at: [Link]

• evidence for A 2A receptor sub-type mediation of NECA-induced anti-inflammatory effects - PubMed. Available at: [Link]

• Adenosine receptor agonist NECA increases cerebral extravasation of fluorescein and low molecular weight dextran independent of blood-brain barrier modulation - PubMed Central. Available at: [Link]

• A dose response study of the effect of prostaglandin E2 on thermal nociceptive sensitivity. Available at: [Link]

• What is the difference between Intraperitoneal injection and intravenous administration when treating mice? | ResearchGate. Available at: [Link]

• PHARMACOTOXIC EVALUATION OF NINE VEHICLES ADMINISTERED INTRAPERITONEALLY TO MICE - DTIC. Available at: [Link]

• Comparison of the therapeutic effects of hUC-MSC intravenous delivery and intraperitoneal administration of MSCs encapsulated in alginate capsules for the treatment of rat liver cirrhosis | bioRxiv. Available at: [Link]

• Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research - Boston University. Available at: [Link]

• Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? - PMC. Available at: [Link]

• [Comparison between intraperitoneal and intravenous 5-fluorouracil administration using pancreatic cancer model of nude mouse] - PubMed. Available at: [Link]

• 5′-(N-Ethylcarboxamido)adenosine - Wikipedia. Available at: [Link]

• Dose-response curves for NECA, CGS21680 and compounds 1–6 in either the... - ResearchGate. Available at: [Link]

• Effect of 5'-(N-ethylcarboxamido)adenosine on adenosine transport in cultured chromaffin cells - PubMed. Available at: [Link]

• What is a suitable method for determining solubility of novel drugs in preparation for in-vivo mouse behavior? | ResearchGate. Available at: [Link]

• Mouse models for inflammatory, non-inflammatory and neuropathic pain - Fraunhofer IME. Available at: [Link]

• Inflammatory Pain Study in Animal-Models - Encyclopedia.pub. Available at: [Link]

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• 4. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Intranasal administration of NECA can induce both anti-inflammatory and pro-inflammatory effects in BALB/c mice: evidence for A 2A receptor sub-type mediation of NECA-induced anti-inflammatory effects [pubmed.ncbi.nlm.nih.gov]
• 9. Adenosine receptor agonist NECA increases cerebral extravasation of fluorescein and low molecular weight dextran independent of blood-brain barrier modulation - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
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• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Optimal Concentrations of N6-Benzyl-NECA for Radioligand Binding Assays: An Application Note and Protocol

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective use of N6-Benzyl-NECA in radioligand binding assays. With full editorial control, this document moves beyond a simple protocol, offering in-depth scientific rationale and practical insights to ensure robust and reproducible results.

Introduction: The Significance of N6-Benzyl-NECA in Adenosine Receptor Research

N6-Benzyl-NECA is a synthetic analog of adenosine that serves as a potent agonist at adenosine receptors, with a particular significance in the study of the A3 adenosine receptor (A3AR).[1] Adenosine receptors, a class of G protein-coupled receptors (GPCRs), are integral to numerous physiological processes and have emerged as critical therapeutic targets for conditions ranging from inflammatory diseases to cancer.[2][3] N6-Benzyl-NECA's utility lies in its ability to compete with radiolabeled ligands for binding to these receptors, allowing for the characterization of receptor affinity and the screening of novel therapeutic compounds. Understanding the optimal concentration range for N6-Benzyl-NECA is paramount for generating accurate and meaningful data in radioligand binding assays.

The Scientific Bedrock: Principles of Radioligand Binding Assays

Radioligand binding assays are a cornerstone technique in pharmacology for quantifying the interaction between a ligand and its receptor.[4] The fundamental principle involves the use of a radiolabeled ligand (a "hot" ligand) that binds with high affinity and specificity to the receptor of interest. The assay measures the displacement of this radioligand by an unlabeled ("cold") compound, such as N6-Benzyl-NECA.

Two primary types of radioligand binding assays are relevant to the application of N6-Benzyl-NECA:

• Saturation Assays: These experiments determine the density of receptors in a given tissue or cell preparation (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand. This is achieved by incubating the receptor preparation with increasing concentrations of the radioligand until saturation is reached.

• Competition (or Inhibition) Assays: These assays are used to determine the affinity (Ki) of an unlabeled compound for the receptor. Here, a fixed concentration of the radioligand is incubated with the receptor preparation in the presence of varying concentrations of the unlabeled competitor (e.g., N6-Benzyl-NECA). As the concentration of the unlabeled compound increases, it displaces the radioligand from the receptor, leading to a decrease in the measured radioactivity. The concentration of the competitor that displaces 50% of the specific binding of the radioligand is known as the IC50, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.[5]

The choice of optimal concentrations for N6-Benzyl-NECA in a competition assay is critical. Concentrations that are too low will not effectively displace the radioligand, while excessively high concentrations can lead to non-specific binding and obscure the true affinity of the compound.

Determining the Optimal Concentration of N6-Benzyl-NECA: A Methodological Approach

The "optimal concentration" of N6-Benzyl-NECA is not a single value but rather a range that should be empirically determined for each specific experimental setup. The primary goal is to generate a complete inhibition curve with a well-defined top and bottom plateau, allowing for an accurate calculation of the IC50.

Key Considerations for Concentration Selection

• Receptor Subtype: N6-Benzyl-NECA exhibits different affinities for the various adenosine receptor subtypes. While it is a potent A3 agonist, its affinity for A1 and A2A receptors should be considered, especially when working with tissues or cells expressing multiple receptor subtypes.[6]

• Radioligand Affinity (Kd): The concentration of the radioligand used in the assay will influence the apparent potency of N6-Benzyl-NECA. Typically, the radioligand concentration is kept at or below its Kd value to ensure that the IC50 value is a reasonable approximation of the Ki.[7]

• Expected Ki of N6-Benzyl-NECA: A preliminary literature search for the Ki of N6-Benzyl-NECA at the target receptor can provide a starting point for the concentration range. For instance, at the rat A3 adenosine receptor, the Ki of N6-benzyl-NECA has been reported to be in the nanomolar range.[8]

Recommended Workflow for Optimizing N6-Benzyl-NECA Concentration

The following workflow outlines the steps to experimentally determine the optimal concentration range for N6-Benzyl-NECA in a competition binding assay.

Workflow for optimizing N6-Benzyl-NECA concentration.

Detailed Protocol: Competition Radioligand Binding Assay for A3 Adenosine Receptor

This protocol provides a detailed, step-by-step methodology for a competition radioligand binding assay using N6-Benzyl-NECA as the competitor and [¹²⁵I]I-AB-MECA as the radioligand for the human A3 adenosine receptor expressed in CHO cells.[5]

Materials and Reagents

Reagent/Material	Supplier	Notes
N6-Benzyl-NECA	Sigma-RBI or equivalent	Prepare a stock solution in DMSO.
[¹²⁵I]I-AB-MECA	PerkinElmer or equivalent	Specific activity ~2000 Ci/mmol.
CHO cells expressing human A3AR	ATCC or equivalent
Cell Culture Media (DMEM/F12)	Gibco or equivalent	Supplemented with FBS, antibiotics, and selection agent.
Membrane Preparation Buffer	In-house	50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 8.0.
Assay Buffer	In-house	50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 8.0.
Adenosine Deaminase (ADA)	Sigma-Aldrich	To remove endogenous adenosine.
Cl-IB-MECA	Tocris Bioscience or equivalent	For determination of non-specific binding.
96-well microplates	Corning or equivalent
Glass fiber filters (GF/B)	Whatman
Scintillation cocktail	PerkinElmer or equivalent
Microplate scintillation counter	PerkinElmer or equivalent
Protein assay kit (e.g., Bradford)	Bio-Rad

Experimental Procedure

• Cell Culture: Culture CHO cells expressing the human A3AR in DMEM/F12 medium supplemented with 10% fetal bovine serum, 100 units/mL penicillin, 100 µg/mL streptomycin, and an appropriate selection antibiotic (e.g., 800 µg/mL geneticin).[5]

• Cell Harvest: Once confluent, harvest the cells by scraping and centrifuge at 500 x g for 10 minutes.

• Homogenization: Resuspend the cell pellet in ice-cold membrane preparation buffer and homogenize using a Polytron homogenizer.

• Centrifugation: Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C.

• Washing: Discard the supernatant and resuspend the pellet in fresh membrane preparation buffer. Repeat the centrifugation step.

• Final Preparation: Resuspend the final pellet in assay buffer containing 3 U/mL adenosine deaminase.

• Protein Quantification: Determine the protein concentration of the membrane preparation using a Bradford assay.

• Storage: Aliquot the membrane preparation and store at -80°C until use.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selective A3 Adenosine Receptor Antagonist Radioligand for Human and Rodent Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radioligand Binding Assays for Adenosine Receptors | Springer Nature Link [link.springer.com]
• 5. N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N6-Benzyl-ATP, N6-Modified Purines - Jena Bioscience [jenabioscience.com]
• 7. Radiometric Ligand-Binding Assays | Revvity [revvity.com]
• 8. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols for N6-Benzyl-NECA treatment in hypoxia-reoxygenation models

Application Notes and Protocols

Topic: Protocols for N6-Benzyl-NECA Treatment in Hypoxia-Reoxygenation Models

Audience: Researchers, scientists, and drug development professionals.

Guide to Investigating the Cytoprotective Effects of N6-Benzyl-NECA in Hypoxia-Reoxygenation Injury Models

Introduction: The Challenge of Ischemia-Reperfusion Injury and the Promise of Adenosine Receptor Agonists

Ischemia-reperfusion (I/R) injury, paradoxically caused by the restoration of blood flow to ischemic tissue, is a major contributor to tissue damage in clinical settings such as stroke, myocardial infarction, and organ transplantation. The reintroduction of oxygen triggers a cascade of detrimental events, including a burst of reactive oxygen species (ROS), inflammation, and apoptosis, often exacerbating the initial ischemic damage.[1][2] Adenosine, an endogenous nucleoside released during cellular stress, acts as a protective "retaliatory metabolite" by activating specific G protein-coupled receptors.[3][4] This has led to significant interest in adenosine receptor agonists as potential therapeutics.

N6-Benzyl-NECA is a synthetic adenosine analog with notable affinity for the A3 adenosine receptor (A3AR).[5] Activation of A3AR has been shown to be cardioprotective and to mitigate I/R injury.[6] This application guide provides a comprehensive framework for researchers to design, execute, and interpret experiments using N6-Benzyl-NECA in established in vitro and in vivo models of hypoxia-reoxygenation (H/R), a common method for simulating I/R injury.

Mechanism of Action: How N6-Benzyl-NECA Confers Protection

N6-Benzyl-NECA exerts its cytoprotective effects primarily by acting as an agonist at adenosine receptors, particularly the A3 subtype.[5] The activation of these receptors initiates downstream signaling cascades that counteract the key pathological features of H/R injury.

The core mechanism involves:

• Inhibition of Apoptosis: A3AR activation can modulate the expression of key apoptotic proteins. It has been shown to inhibit the activity of executioner caspases, such as Caspase-3, and regulate the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[7][8]

• Attenuation of Oxidative Stress: The reperfusion phase is characterized by a massive release of ROS.[2] Adenosine receptor signaling can enhance the cellular antioxidant defense systems, thereby reducing the load of damaging free radicals.[9]

• Modulation of Inflammation: I/R injury is associated with a potent inflammatory response. A3AR agonists can suppress the infiltration and activation of inflammatory cells like neutrophils, reducing the release of pro-inflammatory cytokines.[3]

The following diagram illustrates the proposed signaling pathway for N6-Benzyl-NECA's protective action in H/R injury.

Caption: Signaling pathway of N6-Benzyl-NECA in H/R injury.

In Vitro Experimental Protocols

In vitro H/R models offer a controlled environment to dissect the cellular and molecular mechanisms of N6-Benzyl-NECA's action. A typical workflow is outlined below.

Caption: General workflow for an in vitro H/R experiment.

• Cell Line: Choose a cell line relevant to the target organ (e.g., H9c2 cardiomyocytes, SH-SY5Y neuronal cells, HK-2 renal proximal tubule cells).

• Culture Medium: As recommended for the chosen cell line.

• N6-Benzyl-NECA: Stock solution (e.g., 10 mM in DMSO), stored at -20°C.

• Hypoxia Chamber/Workstation: Capable of maintaining low oxygen (e.g., 1% O₂), 5% CO₂, and 37°C.[10][11]

• Reagents for Endpoint Assays: (See Section 4 for details)

This protocol describes a common H/R model where treatment is administered at the onset of reoxygenation.

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 96-well for viability, 6-well for protein/RNA analysis) and culture until they reach 70-80% confluency.

• Establish Experimental Groups:

  • Normoxia Control: Cells cultured under normal conditions (21% O₂, 5% CO₂) with vehicle (e.g., DMSO).

  • H/R Vehicle: Cells subjected to H/R and treated with vehicle.

  • H/R + N6-Benzyl-NECA: Cells subjected to H/R and treated with N6-Benzyl-NECA.

• Induce Hypoxia: Replace the normal culture medium with pre-equilibrated hypoxic medium (if possible, to minimize oxygen fluctuations). Place the plates in a hypoxia chamber flushed with a gas mixture of 1% O₂, 5% CO₂, and 94% N₂.[11][12] Incubate for a predetermined duration.

  • Rationale: The duration of hypoxia is critical. Shorter periods (4-8h) may model mild ischemic events, while longer periods (12-24h) simulate more severe injury. The optimal time should be determined empirically for each cell line, aiming for significant but sub-lethal injury in the vehicle group.[11]

• Initiate Reoxygenation and Treatment:

  • Remove plates from the hypoxia chamber.

  • Immediately replace the hypoxic medium with fresh, normoxic (pre-warmed to 37°C) medium containing either the vehicle or the desired concentration of N6-Benzyl-NECA.

  • Return the plates to a standard incubator (21% O₂, 5% CO₂).

• Reoxygenation Period: Incubate for the desired reoxygenation time (e.g., 6, 12, or 24 hours). The cellular damage often peaks during this phase.[11]

• Proceed to Endpoint Analysis: After the reoxygenation period, collect cell lysates, supernatants, or process the cells for analysis as described in Section 4.

To thoroughly characterize the effect of N6-Benzyl-NECA, it is essential to perform dose-response and time-course experiments.

Parameter	Description	Rationale
N6-Benzyl-NECA Concentration	Test a range of concentrations (e.g., 10 nM - 10 µM) to determine the optimal effective dose (EC₅₀).	Establishes the potency of the compound and identifies potential toxicity at higher concentrations.[13]
Hypoxia Duration	Vary the time spent in the hypoxia chamber (e.g., 4, 8, 12, 24 hours).	Determines the severity of the ischemic insult and helps model different clinical scenarios.[11]
Reoxygenation Duration	Vary the time after reintroduction to normoxia (e.g., 2, 6, 12, 24 hours).	Captures the dynamic nature of reperfusion injury, as some damage pathways are activated later in the process.[14]

Endpoint Analysis: Quantifying Cytoprotection

The choice of endpoint assays is critical for validating the protective effects of N6-Benzyl-NECA. It is recommended to use multiple assays that probe different aspects of cell death and stress.

• Principle: Measures the overall health of the cell population.

• Recommended Assays:

  • LDH Release Assay: Measures lactate dehydrogenase (LDH) released from damaged cells into the culture medium, indicating loss of membrane integrity.

  • Trypan Blue Exclusion: A simple method where viable cells with intact membranes exclude the dye, while non-viable cells do not.

  • MTT/XTT Assays: Measures mitochondrial reductase activity. Caution: Mitochondrial activity can be altered by hypoxia itself, potentially confounding results. It is crucial to run appropriate controls and consider alternative assays.[15]

• Principle: Measures the activation of programmed cell death pathways.

• Recommended Assay: Caspase-3 Activity

  • Rationale: Caspase-3 is a key executioner caspase in the apoptotic cascade.[16] Its activity is a reliable marker of apoptosis.

  • Protocol Outline (Fluorometric):

    • Prepare cell lysates from all experimental groups according to the kit manufacturer's instructions.[17]

    • Determine the protein concentration of each lysate to ensure equal loading.

    • In a 96-well black plate, add lysate (e.g., 50-100 µg protein) to each well.

    • Add the caspase-3 substrate (e.g., Ac-DEVD-AMC).[18]

    • Incubate at 37°C for 1-2 hours, protected from light.

    • Measure fluorescence using a plate reader (Excitation ~380 nm, Emission ~440 nm).

    • Results are typically expressed as fold change in fluorescence relative to the normoxia control.

Assay	Principle	Advantages	Considerations
Caspase-3 Activity	Enzymatic cleavage of a fluorogenic or colorimetric substrate.[19]	Quantitative, sensitive, specific for apoptosis.	Measures an event in the apoptotic cascade; does not quantify final cell death.
Hoechst Staining	A fluorescent dye that stains the condensed chromatin of apoptotic nuclei more brightly than normal chromatin.[12]	Visual confirmation of apoptosis, morphological assessment.	Less quantitative, requires fluorescence microscopy.

• Principle: Measures the level of ROS or the capacity of antioxidant systems.

• Recommended Assays:

  • Cellular ROS Detection: Use fluorescent probes like DCFDA or DHE to measure intracellular ROS levels via flow cytometry or fluorescence microscopy.

  • Antioxidant Enzyme Activity: Measure the activity of enzymes like superoxide dismutase (SOD) or catalase in cell lysates.[20]

In Vivo Experimental Protocols

In vivo models of I/R injury are essential for validating in vitro findings in a complex physiological system. The most common models involve temporary occlusion of a major artery supplying a target organ.

Parameter	Animal Model	Target Organ	Procedure
Myocardial I/R	Mouse, Rat	Heart	Ligation of the left anterior descending (LAD) coronary artery.
Cerebral I/R	Mouse, Rat	Brain	Middle cerebral artery occlusion (MCAO).
Renal I/R	Mouse, Rat	Kidney	Clamping of the renal pedicle.

• Animal Preparation: Anesthetize the animal (e.g., mouse or rat) and ensure proper ventilation.

• Surgical Procedure: Perform a thoracotomy to expose the heart. Place a suture around the LAD artery.

• Induce Ischemia: Tighten the suture to occlude the artery for a set period (e.g., 30-60 minutes). Ischemia is often confirmed by visual changes in the myocardium (pallor).

• Administer Treatment: N6-Benzyl-NECA or vehicle can be administered via various routes (e.g., intravenous, intraperitoneal) either before ischemia (pre-conditioning) or just before reperfusion.

• Initiate Reperfusion: Release the suture to allow blood flow to return to the myocardium.

• Reperfusion Period: Allow the animal to recover for a specified period (e.g., 24 hours).

• Tissue Harvesting and Analysis:

  • Re-anesthetize the animal and excise the heart.

  • Measure the infarct size using staining techniques like TTC (2,3,5-triphenyltetrazolium chloride), where viable tissue stains red and infarcted tissue remains pale.

  • Collect tissue from the ischemic and non-ischemic regions for molecular analysis (e.g., Western blot for apoptotic proteins, qRT-PCR for inflammatory markers).

Troubleshooting and Key Considerations

• Compound Solubility: Ensure N6-Benzyl-NECA is fully dissolved in the vehicle (e.g., DMSO) before diluting in culture medium. The final DMSO concentration should be low (<0.1%) and consistent across all groups.

• Hypoxia Validation: Confirm the hypoxic conditions in your chamber using an oxygen sensor or hypoxia-indicating probes/markers (e.g., HIF-1α stabilization).[21]

• Reproducibility: Maintain consistency in cell passage number, confluency, and the timing of all experimental steps to ensure reproducibility.

• Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to compare multiple groups. A p-value < 0.05 is typically considered significant.

References

• Kim, T., et al. (2018). Polypharmacology of N6-(3-Iodobenzyl)adenosine-5′-N-methyluronamide (IB-MECA) and Related A3 Adenosine Receptor Ligands. Molecules. Available at: [Link]

• Oxford Optronix. (n.d.). Simulating In Vivo Oxygen Conditions: A Guide for Cell Culture Protocols. Oxford Optronix. Available at: [Link]

• Warminski, M., et al. (2024). Trinucleotide mRNA Cap Analogue N6-Benzylated at the Site of Posttranscriptional m6Am Mark Facilitates mRNA Purification. Journal of the American Chemical Society. Available at: [Link]

• Maccioni, E., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. Molecules. Available at: [Link]

• Li, Y., et al. (2024). Exploring the effects of hypoxia and reoxygenation time on hepatocyte apoptosis and inflammation. BMC Gastroenterology. Available at: [Link]

• Kruse, J. P., et al. (2020). In Vitro Modeling of Reoxygenation Effects on mRNA and Protein Levels in Hypoxic Tumor Cells upon Entry into the Bloodstream. International Journal of Molecular Sciences. Available at: [Link]

• Maccioni, E., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. MDPI. Available at: [Link]

• Ciprian, P. B., et al. (2019). Oxidative Stress in Ischemia/Reperfusion Injuries following Acute Ischemic Stroke. Antioxidants. Available at: [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. MP Biomedicals. Available at: [Link]

• Grenz, A., et al. (2011). Targeting of Adenosine Receptors in Ischemia-Reperfusion Injury. Current Opinion in Pharmacology. Available at: [Link]

• Sarkar, A., et al. (1993). The effects of O6-benzylguanine and hypoxia on the cytotoxicity of 1,3-bis(2-chloroethyl)-1-nitrosourea in nitrosourea-resistant SF-763 cells. Cancer Chemotherapy and Pharmacology. Available at: [Link]

• Yen, J. H., et al. (2018). Cytoprotective Effects of Natural Compounds against Oxidative Stress. Molecules. Available at: [Link]

• Wilson, W. R., & Hay, M. P. (2011). Targeting hypoxia in cancer therapy. Nature Reviews Cancer. Available at: [Link]

• Habib, J., et al. (2022). Standardized hypoxia-reoxygenation protocol to assess posthypoxic neurobehavioral impairments and molecular mechanisms in Drosophila melanogaster. STAR Protocols. Available at: [Link]

• Warminski, M., et al. (2023). Trinucleotide mRNA cap analog N6-benzylated at the site of posttranscriptional m6 Am mark facilitates mRNA purification and confers superior translational properties in vitro and in vivo. ResearchGate. Available at: [Link]

• Basnakian, A. G., et al. (2024). In Vitro Hypoxia/Reoxygenation Induces Mitochondrial Cardiolipin Remodeling in Human Kidney Cells. International Journal of Molecular Sciences. Available at: [Link]

• Tabi, E. B. (2015). How can I determine cell viability under hypoxic condition? ResearchGate. Available at: [Link]

• Lasley, R. D., et al. (2005). Adenosine Receptors and Reperfusion Injury of the Heart. Handbook of Experimental Pharmacology. Available at: [Link]

• Tsaousi, G., et al. (2025). Involvement of Oxidative Stress and Antioxidants in Modification of Cardiac Dysfunction Due to Ischemia–Reperfusion Injury. International Journal of Molecular Sciences. Available at: [Link]

• Baker, J. H., et al. (2019). Quantitative Visualization of Hypoxia and Proliferation Gradients Within Histological Tissue Sections. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Goukassian, D. A., et al. (2002). The cytoprotective effects of exogenous DNA fragments. Skin Pharmacology and Applied Skin Physiology. Available at: [Link]

• Liu, H., et al. (2020). Targeting Oxidative Stress and Inflammation to Prevent Ischemia-Reperfusion Injury. Frontiers in Physiology. Available at: [Link]

• Creative Bioarray. (n.d.). Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. Creative Bioarray. Available at: [Link]

• Muz, B., et al. (2015). The role of hypoxia in cancer progression, angiogenesis, metastasis, and resistance to therapy. Hypoxia. Available at: [Link]

• Lee, H. J., et al. (2011). The cytoprotective effect of N-acetyl-L-cysteine against ROS-induced cytotoxicity is independent of its ability to enhance glutathione synthesis. Toxicological Sciences. Available at: [Link]

• Wang, Y., et al. (2022). Adenosine A2a Receptor Regulates Autophagy Flux and Apoptosis to Alleviate Ischemia-Reperfusion Injury via the cAMP/PKA Signaling Pathway. Frontiers in Cardiovascular Medicine. Available at: [Link]

• van der Wenden, A. W., et al. (1996). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). The dose-response curves for the three dose-response models. ResearchGate. Available at: [Link]

• Rodrigo, R., et al. (2014). Oxidative Stress-Related Biomarkers in Essential Hypertension and Ischemia-Reperfusion Myocardial Damage. Disease Markers. Available at: [Link]

• Michiels, C. (2004). Physiological and pathological responses to hypoxia. The American Journal of Pathology. Available at: [Link]

• Gonzalez-Linares, Y., et al. (2022). Oxidative Damage in Clinical Ischemia/Reperfusion Injury: A Reappraisal. Antioxidants & Redox Signaling. Available at: [Link]

• Fedotova, J., et al. (2023). Inhibition of high-voltage-activated calcium currents by acute hypoxia in cultured retinal ganglion cells. Frontiers in Cellular Neuroscience. Available at: [Link]

• Szende, B., et al. (2010). Cytoprotective effect of (-)-deprenyl, (-)desmethyl-deprenyl and (-)deprenyl-N-oxide on glutathione depleted A-2058 melanoma cells. Journal of Neural Transmission. Available at: [Link]

• Nassiri, M., et al. (2018). Discovery of N-benzyl hydroxypyridone carboxamides as a novel and potent antiviral chemotype against human cytomegalovirus (HCMV). ACS Infectious Diseases. Available at: [Link]

• Eltzschig, H. K. (2022). The Hypoxia-Adenosine Link during Myocardial Ischemia—Reperfusion Injury. International Journal of Molecular Sciences. Available at: [Link]

• Wang, Y., et al. (2018). Salidroside attenuates hypoxia/reoxygenation‑induced human brain vascular smooth muscle cell injury by activating the SIRT1/FOXO3α pathway. International Journal of Molecular Medicine. Available at: [Link]

• Vial, G., et al. (2020). An innovative sequence of hypoxia-reoxygenation on adult mouse cardiomyocytes in suspension to perform multilabeling analysis by flow cytometry. American Journal of Physiology-Heart and Circulatory Physiology. Available at: [Link]

• Hukelmann, J. L., et al. (2016). Quantitative Analyses Reveal How Hypoxia Reconfigures the Proteome of Primary Cytotoxic T Lymphocytes. Journal of Immunology. Available at: [Link]

• Tracey, W. R., et al. (1997). A3 adenosine receptor agonist IB-MECA reduces myocardial ischemia-reperfusion injury in dogs. American Journal of Physiology-Heart and Circulatory Physiology. Available at: [Link]

• Horsman, M. R., et al. (2017). Molecular mechanisms of hypoxia in cancer. Clinical and Translational Radiation Oncology. Available at: [Link]

• Abbkine. (n.d.). Caspase-3 activity assay. Abbkine. Available at: [Link]

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• 3. Targeting of Adenosine Receptors in Ischemia-Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
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Calculating IC50 values for N6-Benzyl-5'-N-ethylcarboxamidoadenosine

Application Note: Determination of Binding Affinity ( ) for -Benzyl-NECA via Competitive Radioligand Displacement

-Benzyl-5'-N-ethylcarboxamidoadenosine (N6-Benzyl-NECA)

Executive Summary & Scientific Context

N6-Benzyl-NECA is a potent, high-affinity adenosine receptor agonist with significant selectivity for the

adenosine receptor ( AR) , though it retains activity at , , and subtypes.

The "IC50" Paradox

While NECA derivatives are agonists (normally characterized by EC50 in functional assays like cAMP accumulation), researchers frequently calculate an IC50 to determine binding affinity (

) .

In this context, the IC50 is derived from a Competitive Radioligand Binding Assay .[1][2] Here, N6-Benzyl-NECA acts as a "cold" competitor that displaces a "hot" radioligand (antagonist or agonist) from the receptor binding pocket.

Scope of this Guide: This protocol details the derivation of the IC50 for N6-Benzyl-NECA using membrane preparations of CHO/HEK293 cells expressing human adenosine receptors, followed by the mathematical conversion to the equilibrium dissociation constant (

).

Experimental Logic & Design

The Competitive Binding Model

The assay relies on the law of mass action. We establish an equilibrium between the Receptor (

), a Radioligand ( ) at fixed concentration, and our Competitor ( = N6-Benzyl-NECA) at varying concentrations.

Critical Consideration: The GTP Shift Because N6-Benzyl-NECA is an agonist, it stabilizes the receptor in a High-Affinity state (coupled to G-protein).

• If displacing an Antagonist Radioligand: The competition curve may appear biphasic (High and Low affinity states). To obtain a single

  representing the total receptor population, GTP or GTP S (100 µM) is often added to uncouple the G-proteins, forcing all receptors into the Low-Affinity state.

• If displacing an Agonist Radioligand: You are measuring the High-Affinity state directly.

Visualizing the Interaction

The following diagram illustrates the competitive displacement mechanism and the resulting data output.

Figure 1: Mechanism of Competitive Displacement. As N6-Benzyl-NECA concentration increases, it outcompetes the radioligand, reducing the detectable signal.

Materials & Reagents

A. Buffer Systems

• Lysis Buffer: 5 mM Tris-HCl, 2 mM EDTA, pH 7.4 (Hypotonic to burst cells).

• Standard Binding Buffer: 50 mM Tris-HCl, 10 mM MgCl

  , 1 mM EDTA, pH 7.4.

• Enzyme Supplement (CRITICAL): Adenosine Deaminase (ADA) (2-5 U/mL).

  • Why? Endogenous adenosine released from lysed cells will compete for the receptor and skew results. ADA degrades this "background noise."

B. Radioligand Selection Guide

Select the appropriate radioligand based on the receptor subtype you are testing against.

Receptor Subtype	Preferred Antagonist Radioligand (Use with GTP)	Preferred Agonist Radioligand	Reference (Approx)
	-DPCPX	-CCPA	~0.2 - 1.0 nM
	-ZM 241385	-CGS 21680	~0.5 - 1.5 nM
	-DPCPX (Non-selective)	-NECA (Non-selective)	~10 - 20 nM
	-AB-MECA (Agonist)	Note: often uses agonist radioligands due to lack of high-affinity antagonists.	~0.5 - 2.0 nM

C. Compound Preparation[3][4][5]

• N6-Benzyl-NECA Stock: Dissolve in 100% DMSO to 10 mM.

• Stability: Store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute in Binding Buffer. Ensure final DMSO concentration in assay < 1-2%.

Detailed Protocol: Competitive Binding Assay

Phase 1: Membrane Preparation

Self-Validation Check: High protein yield and receptor density (

) are required for a robust signal window.

• Harvest: Scrape CHO or HEK293 cells expressing the target AR subtype in ice-cold PBS.

• Lysis: Resuspend cell pellet in Lysis Buffer (hypotonic). Homogenize (Polytron, 10 sec burst).

• Centrifugation: Spin at 40,000

  for 20 mins at 4°C.

• Wash: Discard supernatant. Resuspend pellet in Binding Buffer . Spin again.

• Storage: Resuspend final pellet in Binding Buffer. Aliquot and store at -80°C. Determine protein concentration (BCA Assay).

Phase 2: The Binding Assay (96-well Format)

Self-Validation Check: Run in triplicate. Include "Total Binding" (TB) and "Non-Specific Binding" (NSB) controls.

• Filter Prep: Pre-soak GF/B or GF/C glass fiber filters in 0.3% Polyethyleneimine (PEI) for 60 mins.

  • Why? PEI carries a positive charge, trapping the negatively charged membrane fragments and reducing radioligand sticking to the filter.

• Plate Setup: Use polypropylene 96-well plates. Final volume: 200 µL.

• Add Components:

  • 50 µL N6-Benzyl-NECA: Serial dilution (e.g.,

    M to M).

  • 50 µL Radioligand: Concentration =

    of the radioligand (e.g., 1 nM).

  • 50 µL ADA: (2 U/mL final).

  • 50 µL Membranes: (5-20 µg protein/well).

• Controls:

  • NSB Wells: Add 10 µM of a known high-affinity blocker (e.g., unlabeled NECA or XAC) instead of test compound.

  • Total Binding Wells: Add buffer instead of test compound.

• Incubation: Incubate at 25°C for 90 minutes (Equilibrium is crucial).

Phase 3: Termination & Counting

• Harvest: Transfer contents to the PEI-soaked filter plate using a cell harvester (e.g., PerkinElmer Filtermate).

• Wash: Rapidly wash filters

  with ice-cold Wash Buffer (50 mM Tris, pH 7.4).

  • Note: Use ice-cold buffer to prevent dissociation of the bound ligand during the wash.

• Dry & Count: Dry filters (50°C, 30 mins). Add liquid scintillant. Count CPM (Counts Per Minute) in a scintillation counter.

Data Analysis & Calculations

Step 1: Normalize Data

Convert raw CPM to % Specific Binding :

Step 2: Non-Linear Regression (IC50)

Fit the data to a 4-Parameter Logistic Equation (Sigmoidal Dose-Response) using software like GraphPad Prism:

• : Log concentration of N6-Benzyl-NECA.
• : % Specific Binding.

Step 3: The Cheng-Prusoff Correction ( )

The IC50 is dependent on the radioligand concentration. You must convert it to the intrinsic affinity constant (

): [3]

• : Concentration of Radioligand used in the assay (nM).
• : Dissociation constant of the Radioligand (determined previously via Saturation Binding).

Workflow Visualization

Figure 2: Experimental Workflow for Radioligand Binding.

Troubleshooting & Expert Tips

• High Non-Specific Binding (NSB):

  • Cause: Radioligand sticking to filters.

  • Solution: Ensure PEI soaking is sufficient. Use siliconized tubes/plates if the compound is lipophilic.

• Hill Slope << 1.0 (e.g., 0.6):

  • Cause: Negative cooperativity or multiple binding sites (High/Low affinity states).

  • Solution: This confirms N6-Benzyl-NECA is an agonist.[4] Repeat the assay with 100 µM GTP to force a single low-affinity state for a cleaner

    calculation.

• Ligand Depletion:

  • Rule: Total bound radioligand should be <10% of total added radioligand. If >10%, the "Free" concentration is not equal to "Added" concentration, invalidating the Cheng-Prusoff equation. Reduce membrane protein concentration.

References

• International Union of Basic and Clinical Pharmacology (IUPHAR). Adenosine Receptors. Guide to Pharmacology. Available at: [Link]

• Cheng Y, Prusoff WH. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction.[5] Biochem Pharmacol. 22(23):3099-108.

• Klotz KN. (2000). Adenosine receptors and their ligands.[4][6][7][8][9][10][11][12][13] Naunyn Schmiedebergs Arch Pharmacol. 362(4-5):382-91.

• BindingDB. Protocol for Adenosine Receptor Binding Assays. Available at: [Link]

Sources

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. Assay in Summary_ki [bindingdb.org]
• 3. calculator.academy [calculator.academy]
• 4. Adenosine Receptor Agonist, NECA [sigmaaldrich.com]
• 5. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]
• 6. rndsystems.com [rndsystems.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. NECA | Non-selective Adenosine | Tocris Bioscience [tocris.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Different efficacy of adenosine and NECA derivatives at the human A3 adenosine receptor: insight into the receptor activation switch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. NECA | 35920-39-9 [chemicalbook.com]
• 13. BindingDB BDBM21220 (2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide::Adenosine analog, 3::Adenosine, N6-Ethyl-carboxamido::Adenosine-5-(N-ethylcarboxamide)::CHEMBL464859::N-Ethylcarboxamidoadenosine::NECA [bindingdb.org]

Using N6-Benzyl-5'-N-ethylcarboxamidoadenosine as an A3 agonist probe

Technical Guide: -Benzyl-5'-N-ethylcarboxamidoadenosine as an A3 Adenosine Receptor Agonist Probe

-Benzyl-NECA

Introduction & Compound Profile

-Benzyl-5'-N-ethylcarboxamidoadenosine (often abbreviated as -Benzyl-NECA ) is a potent, synthetic adenosine analog utilized as a pharmacological probe for the Adenosine A3 Receptor (A3AR) .

While the parent compound, NECA, is a non-selective agonist with high potency at all adenosine receptor subtypes (

), the addition of the -benzyl moiety significantly enhances affinity and selectivity for the A3 subtype, particularly in human orthologs. However, unlike later-generation agonists such as Cl-IB-MECA , -Benzyl-NECA retains moderate affinity for receptors. Therefore, its use as a probe requires rigorous experimental design to distinguish A3-mediated effects from activity.

Key Pharmacological Parameters

Parameter	Value / Characteristic	Context
Primary Target	Human Adenosine A3 Receptor ( AR)	typically < 10 nM (highly dependent on species).[1][2][3]
Secondary Targets	Receptor	Moderate affinity; requires masking in non-selective tissues.
Mechanism	Full Agonist	Activates proteins; inhibits Adenylyl Cyclase.[4]
Solubility	DMSO (up to 25 mM)	Hydrophobic due to the benzyl ring.
In Vivo Stability	Moderate	More stable than adenosine due to the 5'-modification preventing rapid metabolism by adenosine deaminase.

Mechanism of Action & Signaling Pathway[4][5]

The A3 receptor is a G-protein coupled receptor (GPCR) that preferentially couples to the

family.[4] Upon binding -Benzyl-NECA, the receptor undergoes a conformational change that dissociates the G-protein heterotrimer. The subunit inhibits Adenylyl Cyclase (AC) , reducing the conversion of ATP to cyclic AMP (cAMP).

Simultaneously, the

subunits can activate the Phospholipase C (PLC) pathway (leading to Calcium mobilization) and the MAPK/ERK phosphorylation cascade, which is critical for A3-mediated cytoprotection and anti-inflammatory signaling.

Visualizing the Signaling Cascade

Figure 1: Signal transduction pathway activated by

-Benzyl-NECA.[4] Note the dual pathway: inhibition of cAMP (primary readout) and activation of PLC/ERK.

Experimental Protocols

Protocol A: Functional cAMP Inhibition Assay (The "Gold Standard")

Since A3 activation lowers cAMP, you cannot measure this in a resting cell (where cAMP is already low). You must first artificially stimulate cAMP production (using Forskolin) and measure the agonist's ability to suppress this spike.

Objective: Determine the

of -Benzyl-NECA in CHO-hA3 or HEK-293-hA3 cells.

Materials

• Cell Line: CHO cells stably expressing human A3AR (CHO-hA3).[5]

• Agonist:

  -Benzyl-NECA (10 mM stock in DMSO).

• Stimulant: Forskolin (10 mM stock in DMSO).

• Assay Buffer: HBSS + 20 mM HEPES + 0.5 mM IBMX (Phosphodiesterase inhibitor to prevent cAMP breakdown).

• Detection Kit: TR-FRET cAMP kit (e.g., LANCE or HTRF) or ELISA.

Step-by-Step Methodology

• Cell Preparation:

  • Harvest CHO-hA3 cells and resuspend in Assay Buffer at

    cells/mL.

  • Dispense 5 µL of cell suspension (1,000 cells) into a 384-well low-volume white plate.

• Agonist Dilution (The Probe):

  • Prepare a 2x serial dilution of

    -Benzyl-NECA in Assay Buffer containing 10 µM Forskolin .

  • Note on Causality: We include Forskolin with the agonist to ensure simultaneous competition between the cyclase stimulator (Forskolin) and the cyclase inhibitor (A3 agonist).

  • Concentration Range: 10 µM down to 0.1 pM (11 points).

• Treatment:

  • Add 5 µL of the Agonist/Forskolin mix to the cells.

  • Final Concentrations: Forskolin = 5 µM; Agonist = 5 µM to 0.05 pM.

• Incubation:

  • Incubate for 30–45 minutes at Room Temperature (RT). Do not exceed 60 mins, as receptor desensitization may occur.

• Detection:

  • Add detection reagents (cAMP-d2 antibody and Cryptate conjugate) per kit instructions.

  • Incubate 1 hour at RT.

  • Read on a plate reader compatible with TR-FRET (e.g., EnVision).

Self-Validating Control System

To confirm the signal is A3-specific (and not

):

• Well Set A:

  -Benzyl-NECA only.

• Well Set B (Validation):

  -Benzyl-NECA + 100 nM MRS1523 (Selective A3 Antagonist).

• Result: If the inhibition of cAMP is reversed in Set B, the effect is A3-mediated. If inhibition persists, it suggests off-target (

  ) activity.

Protocol B: Radioligand Competition Binding

Objective: Determine the binding affinity (

) of -Benzyl-NECA by displacing a known radioligand.

Materials

• Membrane Prep: Membranes from HEK-293 cells overexpressing hA3AR.

• Radioligand:

  (High affinity, specific activity ~2200 Ci/mmol).

• Competitor:

  -Benzyl-NECA.

• Non-specific Binding (NSB) Control: 10 µM IB-MECA or NECA.

• Buffer: 50 mM Tris-HCl, 10 mM

  , 1 mM EDTA, pH 7.4. Note: is crucial for agonist binding to the high-affinity G-protein coupled state.

Workflow Diagram

Figure 2: Workflow for competitive radioligand binding assays.

Analysis

• Convert CPM to DPM.

• Plot % Specific Binding vs. Log[Agonist] .

• Fit to a one-site competition model (Hill slope

  1.0).

• Calculate

  using the Cheng-Prusoff equation: Where is radioligand concentration and is the dissociation constant of the radioligand.

Critical Troubleshooting & Optimization

Species Selectivity (The "Rat Problem")

-Benzyl-NECA displays significant species-dependent affinity.

• Human A3: High affinity (

  ~ 5–10 nM).

• Rat A3: Lower affinity and reduced selectivity vs. Rat A1.[6]

• Solution: If working with rat tissue, use MRS5698 or Cl-IB-MECA for higher selectivity, or strictly validate

  -Benzyl-NECA with the A1 antagonist DPCPX (50 nM) to mask A1 receptors.

The "GTP Shift"

Agonists bind with high affinity only when the receptor is coupled to the G-protein.

• Observation: In binding assays, if you add GTP or GTP

  S, the affinity curve for -Benzyl-NECA will shift to the right (lower affinity).

• Application: This "GTP shift" confirms the molecule is an agonist . Antagonists do not show this shift. Use this to validate the mode of action if unknown.

Hydrophobicity

The benzyl group increases lipophilicity.

• Risk: The compound may stick to plastic tips or plates.

• Mitigation: Use low-binding plates and include 0.1% BSA in the assay buffer to keep the ligand in solution (but ensure BSA doesn't sequester the drug; check free fraction if

  seems artificially high).

References

• Original Characterization of N6-Benzyl-NECA

  • Van Galen, P. J., et al. "Structure-activity relationships of N6-substituted adenosine derivatives: Selectivity for the A3 adenosine receptor."[2][6][7][8][9][10] Journal of Medicinal Chemistry (1994).

• A3AR Signaling & cAMP Protocols

  • Gessi, S., et al. "Adenosine A3 receptors: pharmacology and role in disease."[11][12] Handbook of Experimental Pharmacology (2009).

• Radioligand Binding Methodology

  • BenchChem Application Notes.[11] "Radioligand Binding Assay for Adenosine A3 Receptor."

• Species Differences in A3 Agonists

  • Gao, Z. G., et al.[13] "N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors."[2][9] Biochemical Pharmacology (2011).

• Selective Antagonists for Validation (MRS Series)

  • Jacobson, K. A., et al.[13] "Pharmacology and Structure-Activity Relationships of A3 Adenosine Receptors."[2] Purinergic Signalling (2022).

  • (Note: Linked to related SAR study for context).

Sources

• 1. researchgate.net [researchgate.net]
• 2. N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective A3 Adenosine Receptor Antagonist Radioligand for Human and Rodent Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Adenosine Receptors [sigmaaldrich.com]
• 7. Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Radioligand binding and functional responses of ligands for human recombinant adenosine A(3) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure–Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Ki Summary [bindingdb.org]

Technical Notes & Optimization

Preventing precipitation of N6-Benzyl-NECA in physiological buffers

A targeted resource for researchers, scientists, and drug development professionals to overcome challenges with N6-Benzyl-NECA precipitation in physiological buffers.

Welcome to our dedicated technical support center for N6-Benzyl-NECA. As a potent and selective adenosine A3 receptor agonist, N6-Benzyl-NECA is a valuable tool in pharmacological research. However, its low aqueous solubility can present significant challenges, leading to precipitation in physiological buffers and compromising experimental results. This guide, structured in a user-friendly question-and-answer format, provides in-depth troubleshooting strategies and preventative measures to ensure the successful use of N6-Benzyl-NECA in your experiments.

Frequently Asked Questions (FAQs)

Q1: I dissolved N6-Benzyl-NECA in my physiological buffer, but it immediately precipitated. What went wrong?

This is a common issue stemming from the hydrophobic nature of N6-Benzyl-NECA. Direct dissolution in aqueous buffers is often unsuccessful due to the compound's low intrinsic water solubility. The key is to first prepare a concentrated stock solution in an appropriate organic solvent before making further dilutions into your aqueous experimental buffer.

Q2: What is the recommended organic solvent for preparing an N6-Benzyl-NECA stock solution?

Dimethyl sulfoxide (DMSO) is the most widely recommended solvent for preparing stock solutions of N6-Benzyl-NECA and related adenosine receptor agonists.[1][2][3][] It is a powerful organic solvent capable of dissolving a wide range of compounds with low aqueous solubility.[3] For N6-Benzyl-NECA, solubility in DMSO is described as "slight," suggesting that while it is the preferred solvent, careful preparation is still necessary.[] A related compound, NECA, is soluble in DMSO at concentrations up to 40 mM.

Q3: How do I prepare a stock solution of N6-Benzyl-NECA in DMSO?

To ensure complete dissolution and create a stable stock solution, follow these steps:

• Weighing: Accurately weigh the desired amount of N6-Benzyl-NECA powder.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve your target concentration. It is advisable to start with a slightly lower volume of DMSO and add more if needed.

• Dissolution: Vortex or gently sonicate the mixture to aid dissolution.[] Slight warming (to no more than 37°C) can also be employed, but be cautious as excessive heat may degrade the compound.

• Storage: Once fully dissolved, store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Q4: What is the maximum recommended concentration for an N6-Benzyl-NECA stock solution in DMSO?

While specific data for N6-Benzyl-NECA is limited, it's prudent to start with a concentration in the range of 10-20 mM. This provides a concentrated stock that allows for significant dilution into your final physiological buffer, minimizing the final concentration of DMSO in your experiment.

Q5: How can I prevent precipitation when diluting my DMSO stock solution into a physiological buffer?

The key is to perform a serial dilution and ensure rapid mixing. Here’s a recommended workflow:

• Intermediate Dilution: First, dilute your concentrated DMSO stock solution with additional DMSO to a lower concentration.

• Final Dilution: Add the final, small volume of the DMSO stock (or intermediate dilution) to your pre-warmed physiological buffer while vortexing or stirring vigorously. This rapid dispersion helps to prevent the compound from immediately crashing out of solution.

The final concentration of DMSO in your experimental medium should be kept as low as possible, ideally below 0.5%, as higher concentrations can have off-target effects on cells and tissues.[5]

Troubleshooting Guide

Problem	Probable Cause	Recommended Solution
Precipitation upon initial dissolution in buffer	Direct dissolution of N6-Benzyl-NECA in aqueous buffer attempted.	Prepare a concentrated stock solution in DMSO first, then dilute into the physiological buffer.
Precipitation upon dilution of DMSO stock into buffer	The final concentration of N6-Benzyl-NECA exceeds its solubility limit in the aqueous buffer. The final DMSO concentration is too low to maintain solubility.	Decrease the final concentration of N6-Benzyl-NECA in the buffer. Increase the final percentage of DMSO slightly (while staying within acceptable limits for your experimental system).
Cloudiness or precipitate forms over time	The compound is slowly coming out of solution at the experimental temperature. The buffer components are interacting with the compound.	Ensure the buffer is maintained at a constant, appropriate temperature (e.g., 37°C for cell culture). Consider using a different physiological buffer with a simpler composition.
Inconsistent experimental results	Incomplete dissolution of the stock solution, leading to inaccurate concentrations. Degradation of the compound due to improper storage or handling.	Visually inspect the stock solution for any undissolved particles before use. Aliquot stock solutions and avoid repeated freeze-thaw cycles.

Advanced Strategies for Enhancing Solubility

For particularly challenging experiments requiring higher concentrations of N6-Benzyl-NECA, consider these advanced techniques:

pH Adjustment

Experimental Protocol: pH-Solubility Profile

• Prepare a series of small-volume physiological buffers with varying pH values (e.g., from 6.0 to 8.0 in 0.2 unit increments).

• To each buffer, add a consistent, small volume of your N6-Benzyl-NECA DMSO stock solution to achieve the desired final concentration.

• Incubate the solutions at your experimental temperature for a set period (e.g., 1 hour).

• Visually inspect for any precipitation or cloudiness.

• (Optional) For a more quantitative analysis, centrifuge the samples and measure the concentration of N6-Benzyl-NECA in the supernatant using a suitable analytical method like HPLC.

This will help you identify the optimal pH range for maintaining the solubility of N6-Benzyl-NECA in your specific buffer system.

Use of Co-solvents and Excipients

In some instances, the inclusion of a non-toxic co-solvent or a solubilizing excipient in the physiological buffer can enhance the solubility of hydrophobic compounds.[6][7][8]

• Ethanol: Similar to DMSO, ethanol can be used to prepare stock solutions. The related compound NECA is soluble in ethanol at approximately 2 mg/ml.[9]

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[6]

When considering these options, it is crucial to first perform control experiments to ensure that the chosen co-solvent or excipient does not interfere with your experimental model.

Visualizing the Workflow

To aid in your experimental planning, the following diagram outlines the recommended workflow for preparing N6-Benzyl-NECA for use in physiological buffers.

Sources

• 1. HENECA, A2A receptor agonist (CAS 141018-30-6) | Abcam [abcam.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. ijmsdr.org [ijmsdr.org]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Optimizing incubation times for N6-Benzyl-NECA in functional assays

Topic: Optimizing Incubation Times for N6-Benzyl-NECA (

AR Agonist) Ticket ID: TECH-A3AR-001 Status: Resolved / Guide Available Expert: Dr. A. Vance, Senior Application Scientist

Core Technical Insight: The "Kinetic Trap"

Welcome to the technical support center. If you are observing inconsistent

values or diminishing signal windows with N6-Benzyl-NECA, you are likely encountering the Adenosine Receptor ( AR) Kinetic Trap .

Unlike

or receptors, the receptor is characterized by rapid agonist-induced desensitization and internalization .[1]

• The Conflict: You need sufficient time for N6-Benzyl-NECA to reach binding equilibrium (

  ), but if you incubate too long, the receptor internalizes via -arrestin recruitment, removing your target from the cell surface and dampening the -coupled signal.

• The Result: A bell-shaped performance curve.

  • < 10 mins: Non-equilibrium conditions (underestimated potency).

  • > 40 mins: Receptor desensitization (loss of efficacy/signal window).

Troubleshooting & FAQs

Q1: What is the optimal incubation time for cAMP inhibition assays?

Recommendation: 15 to 30 minutes at 37°C.

• Mechanism: N6-Benzyl-NECA is a potent agonist. Upon binding,

  AR is rapidly phosphorylated by G-protein coupled receptor kinases (GRKs), leading to -arrestin translocation. Studies indicate that significant AR internalization occurs within 30 minutes of exposure to high-efficacy agonists.[2]

• Troubleshooting: If your signal-to-background (S/B) ratio is poor, run a time-course experiment (10, 20, 30, 60 min). You will likely see the inhibition of Forskolin-induced cAMP peak at 20-30 minutes and degrade by 60 minutes.

Q2: Should I run the assay at Room Temperature (RT) or 37°C?

Recommendation: Room Temperature (22-25°C) is often superior for robust screening.

• Why: While 37°C is physiological, it accelerates the enzymatic machinery responsible for receptor internalization.

• The Trade-off:

  • 37°C: Faster equilibrium, but rapid signal decay (narrow window).

  • RT: Slower equilibrium (requires ~30-45 min incubation), but significantly slows internalization. This "freezes" the receptor in the active state longer, providing a more stable read-out window for plate-based assays.

Q3: Do I need Adenosine Deaminase (ADA) in the buffer?

Recommendation: Yes, absolutely.

• Misconception: Users assume ADA is added to protect the agonist. N6-Benzyl-NECA is N6-substituted, making it relatively resistant to ADA degradation compared to native adenosine.

• Real Reason: You add ADA (0.5 - 1 U/mL) to remove endogenous adenosine released by the cells during the assay setup. Without ADA, endogenous adenosine partially activates the

  AR (or / ), raising the basal inhibition level and shrinking your specific signal window.

Q4: My shifts significantly between experiments. Why?

Diagnosis: This is a classic sign of non-equilibrium conditions . If you stop the reaction at 15 minutes one day and 25 minutes the next, and the system hasn't reached steady-state binding, your

will shift.

• Fix: Standardize the time precisely. If using manual pipetting, stagger agonist addition to ensure every well incubates for the exact same duration before lysis/detection.

Data Summary: Incubation Impact

Table 1: Theoretical Impact of Incubation Conditions on Assay Parameters

Variable	15 Mins (37°C)	30 Mins (37°C)	60 Mins (37°C)	45 Mins (RT)
Equilibrium Status	Pre-Equilibrium	Optimal	Post-Equilibrium	Optimal
Receptor Surface Density	High (100%)	Moderate (~70%)	Low (<40%)	High (~85%)
Signal Window (Z')	Moderate	Excellent	Poor	Good/Stable
Risk Factor	Variation in pipetting speed affects data	Timing must be precise	Desensitization masks potency	Best for high-throughput

Optimized Protocol: cAMP Inhibition Assay

Assay Principle:

AR couples to , inhibiting Adenylyl Cyclase. We stimulate cAMP with Forskolin and measure the reduction caused by N6-Benzyl-NECA.

Materials

• Cell Line: CHO or HEK293 stably expressing human

  AR.

• Agonist: N6-Benzyl-NECA (10 mM stock in DMSO).

• Stimulant: Forskolin (10 µM final).

• Buffer: HBSS + 20 mM HEPES + 0.1% BSA + 1 U/mL ADA .

• Detection: TR-FRET or Luminescence cAMP kit.

Step-by-Step Workflow

• Cell Prep: Harvest cells and resuspend in Assay Buffer.

  • Critical: Do not use wash buffers containing high calcium/magnesium until the final step to prevent aggregation.

• Agonist Addition:

  • Prepare 2x concentration of N6-Benzyl-NECA serial dilutions.

  • Add 5 µL of Agonist to the plate.

  • Incubate for 15 minutes at RT (Agonist pre-incubation allows binding before Forskolin "race" begins).

• Stimulation:

  • Add 5 µL of Forskolin (at 4x concentration) to all wells.

  • Total Incubation: Incubate for 30 minutes at RT .

  • Note: This split incubation (15 min agonist alone + 30 min with Forskolin) ensures the receptor is occupied before the system is challenged.

• Lysis & Detection:

  • Add detection reagents (cAMP antibody / lysis buffer) immediately.

  • Read plate according to kit instructions.

Visualization

Diagram 1: AR Signaling & Desensitization Pathway

This diagram illustrates the competition between the

signaling (desired) and -arrestin recruitment (undesired) which dictates the incubation window.

Caption: N6-Benzyl-NECA activates Gi signaling (blue/yellow) but triggers internalization (grey) over time.

Diagram 2: Assay Optimization Decision Tree

Use this workflow to determine your specific assay parameters.

Caption: Decision matrix for selecting temperature and time to maximize assay robustness (Z').

References

• Gessi, S. et al. (2008). A3 Adenosine Receptors in Human Astrocytoma Cells: Agonist-Mediated Desensitization, Internalization, and Down-Regulation.[2] Molecular Pharmacology. Available at: [Link]

• Klaasse, E. C. et al. (2008). Internalization and desensitization of adenosine receptors.[1][2][3] Purinergic Signalling. Available at: [Link]

• van der Westhuizen, E. T. et al. (2018). A Binding Kinetics Study of Human Adenosine A3 Receptor Agonists. Frontiers in Pharmacology. Available at: [Link]

• Tosh, D. K. et al. (2023).[4] Assay-Dependent Inverse Agonism at the A3 Adenosine Receptor.[5] ACS Pharmacology & Translational Science. Available at: [Link]

Sources

• 1. Internalization and desensitization of adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A3 Adenosine Receptors in Human Astrocytoma Cells: Agonist-Mediated Desensitization, Internalization, and Down-Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Binding Kinetics Study of Human Adenosine A3 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Assay-Dependent Inverse Agonism at the A3 Adenosine Receptor: When Neutral Is Not Neutral - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent Ki values for N6-Benzyl-NECA

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with N6-Benzyl-NECA. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during experimental work, particularly concerning the determination of its inhibition constant (Ki). As Senior Application Scientists, our goal is to provide you with not only procedural steps but also the underlying scientific principles to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting Inconsistent Ki Values for N6-Benzyl-NECA

Variability in Ki values for N6-Benzyl-NECA can be a significant source of experimental frustration. This guide is structured to help you systematically identify and resolve potential issues in your binding assays.

Q1: My calculated Ki for N6-Benzyl-NECA is inconsistent across experiments. What are the most common factors that could be causing this variability?

Inconsistent Ki values for N6-Benzyl-NECA often stem from a few key areas in the experimental setup. N6-Benzyl-NECA is a potent adenosine receptor agonist, and its binding characteristics are sensitive to a range of experimental parameters. The primary factors to investigate are:

• Receptor Source and Subtype Heterogeneity: N6-Benzyl-NECA exhibits different affinities for the four adenosine receptor subtypes (A1, A2A, A2B, and A3).[1][2] If your cell or tissue preparation expresses multiple subtypes, the observed Ki will be a composite value, which can vary with subtle changes in the preparation.

• Assay Conditions: Minor variations in buffer composition (pH, ionic strength), temperature, and incubation time can significantly impact ligand binding.

• Radioligand Concentration: The concentration of the radioligand used in a competitive binding assay directly influences the calculated Ki value through the Cheng-Prusoff equation.[3][4]

• Data Analysis and Curve Fitting: The model used to fit the competition curve and the constraints applied can introduce variability.

• Ligand Integrity and Solubility: The stability and solubility of N6-Benzyl-NECA in your assay buffer are critical for accurate results.[]

Q2: I suspect my tissue/cell preparation might have a mixed population of adenosine receptors. How can I confirm this and mitigate its effect on my Ki determination for N6-Benzyl-NECA?

This is a critical consideration, as N6-Benzyl-NECA has a notable affinity for the A3 adenosine receptor, but also interacts with other subtypes.[1][6]

Troubleshooting Steps:

• Receptor Subtype Characterization:

  • Pharmacological Profiling: Use highly selective agonists and antagonists for each adenosine receptor subtype to characterize your preparation. For instance, CPA is a selective A1 agonist, CGS-21680 is a selective A2A agonist, and MRS 1220 is a selective A3 antagonist.[7]

  • Molecular Techniques: If possible, use techniques like qPCR or Western blotting to determine the relative expression levels of each adenosine receptor subtype in your preparation.

• Assay Optimization for a Specific Subtype:

  • Selective Radioligands: Employ a radioligand that is highly selective for the receptor subtype you are interested in. For example, [³H]DPCPX for A1, [³H]CGS-21680 for A2A, or [¹²⁵I]AB-MECA for A3 receptors.[8]

  • Blocking Agents: In cases of unavoidable receptor heterogeneity, you can use a high concentration of a selective antagonist for the contaminating receptor subtypes to "mask" their contribution to the binding.

Table 1: Selective Ligands for Adenosine Receptor Subtypes

Receptor Subtype	Selective Agonist	Selective Antagonist	Selective Radioligand
A1	CPA	DPCPX	[³H]DPCPX
A2A	CGS-21680	ZM-241385, SCH-58261	[³H]CGS-21680, [³H]ZM241385
A2B	BAY 60-6583	MRS 1754	[³H]DPCPX (in some systems)
A3	2-Cl-IB-MECA	MRS 1220	[¹²⁵I]AB-MECA

Q3: Could the choice of radioligand and its concentration be the source of my inconsistent Ki values for N6-Benzyl-NECA?

Absolutely. The relationship between the IC50 (the concentration of N6-Benzyl-NECA that displaces 50% of the radioligand) and the Ki is defined by the Cheng-Prusoff equation:

Ki = IC50 / (1 + [L]/Kd)

Where:

• [L] is the concentration of the radioligand.

• Kd is the dissociation constant of the radioligand for the receptor.

Causality and Best Practices:

• Impact of Radioligand Concentration: As you can see from the equation, a higher concentration of the radioligand ([L]) will lead to a higher IC50 value, even if the Ki of your test compound (N6-Benzyl-NECA) remains the same. Therefore, it is crucial to use a consistent concentration of the radioligand across all experiments. For optimal results, the radioligand concentration should be at or below its Kd.[9]

• Accurate Kd Determination: An inaccurate Kd value for your radioligand will lead to a systematic error in your Ki calculations. The Kd of the radioligand should be determined under your specific experimental conditions through saturation binding experiments.

Workflow for Radioligand Concentration Optimization

Caption: Workflow for optimizing radioligand concentration.

Q4: I'm observing high non-specific binding in my assay. How does this affect my Ki values for N6-Benzyl-NECA and how can I reduce it?

High non-specific binding (NSB) can significantly compromise the accuracy of your results by reducing the signal-to-noise ratio and making it difficult to accurately determine the specific binding.[9][10]

Impact on Ki Values:

• If the NSB is not properly accounted for, it can lead to an underestimation of the true specific binding, which can artificially alter the shape and position of your competition curve, leading to an inaccurate IC50 and, consequently, an incorrect Ki.

Strategies to Reduce Non-Specific Binding:

• Optimize Blocking Agents: The inclusion of a blocking agent like Bovine Serum Albumin (BSA) in your assay buffer can help to saturate non-specific binding sites on your filter plates and membranes.[10]

• Adjust Incubation Time and Temperature: Shorter incubation times or lower temperatures can sometimes reduce NSB. However, you must ensure that the specific binding still reaches equilibrium.[10]

• Optimize Washing Steps: For filtration assays, increasing the number of washes with ice-cold buffer can help to remove unbound radioligand more effectively.[10]

• Receptor Concentration: Use the lowest concentration of your receptor preparation that still provides a robust specific binding signal.[10]

Detailed Experimental Protocol: Competitive Radioligand Binding Assay for N6-Benzyl-NECA at the Human A3 Adenosine Receptor

This protocol provides a detailed methodology for determining the Ki of N6-Benzyl-NECA at the human A3 adenosine receptor expressed in CHO or HEK293 cells.

Materials:

• Cell Membranes: Prepared from CHO or HEK293 cells stably expressing the human A3 adenosine receptor.

• Radioligand: [¹²⁵I]AB-MECA (a high-affinity A3-selective antagonist).

• Test Compound: N6-Benzyl-NECA.

• Non-specific Binding Control: A high concentration of a non-radiolabeled A3 agonist or antagonist (e.g., 10 µM IB-MECA).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM EDTA.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: 96-well filter plates (e.g., GF/B or GF/C) and a vacuum manifold.

• Scintillation Counter and Scintillation Fluid.

Procedure:

• Membrane Preparation:

  • Homogenize cells in ice-cold buffer and centrifuge at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup:

  • Prepare serial dilutions of N6-Benzyl-NECA in assay buffer.

  • In a 96-well plate, add the following to each well in triplicate:

    • Total Binding: Assay buffer, radioligand, and cell membranes.

    • Non-specific Binding: Non-specific binding control, radioligand, and cell membranes.

    • Competition: N6-Benzyl-NECA dilution, radioligand, and cell membranes.

• Incubation:

  • Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.[8]

• Filtration and Washing:

  • Rapidly filter the contents of each well through the filter plate using a vacuum manifold.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Dry the filter plate and add scintillation fluid to each well.

  • Count the radioactivity in each well using a scintillation counter.

Data Analysis:

• Calculate Specific Binding: Subtract the average counts per minute (CPM) of the non-specific binding wells from the CPM of all other wells.

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the N6-Benzyl-NECA concentration.

• Determine IC50: Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.

• Calculate Ki: Use the Cheng-Prusoff equation to calculate the Ki value.[3][11]

Visual Representation of the Competitive Binding Assay Workflow

Caption: Workflow of a competitive radioligand binding assay.

Adenosine Receptor Signaling Pathways

Understanding the downstream signaling of the receptor you are studying can provide context for your binding data. Adenosine receptors are G protein-coupled receptors (GPCRs) that modulate adenylyl cyclase activity.[11][12]

Caption: Adenosine receptor signaling pathways.

References

• Gallo-Rodriguez, C., et al. (1994). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 37(4), 636-646. [Link]

• Kim, Y. C., et al. (2000). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Biochemical Pharmacology, 59(6), 627-639. [Link]

• GraphPad. (n.d.). Analyzing Radioligand Binding Data. [Link]

• AnaSpec. (2004). For Fluorescence-Based Competitive Binding Assays. [Link]

• Charlton, S. J., & Vauquelin, G. (2010). Binding kinetics of ligands acting at GPCRs. British Journal of Pharmacology, 159(5), 987-997. [Link]

• Mayawala, K., & Vagner, J. (2021). Analyzing Kinetic Binding Data. In Assay Guidance Manual. [Link]

• Carpenter, J. F., et al. (2002). The Effect of Buffers on Protein Conformational Stability. BioProcess International. [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. [Link]

• NanoTemper Technologies. (n.d.). Assay setup for competitive binding measurements. [Link]

• Hoffmann, K., et al. (2019). Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay. Frontiers in Pharmacology, 10, 132. [Link]

• van der Es, D., et al. (2018). An Affinity-Based Probe for the Human Adenosine A2A Receptor. ACS Chemical Biology, 13(9), 2463-2468. [Link]

• Jacobson, K. A., et al. (1995). Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 38(1), 1720-1735. [Link]

• H-C. D. de Rooij, et al. (2022). A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models. Journal for ImmunoTherapy of Cancer, 10(5), e004213. [Link]

• Guo, D., et al. (2015). Mass spectrometry-based ligand binding assays on adenosine A1 and A2A receptors. Purinergic Signalling, 11(4), 517-526. [Link]

• Eurofins. (n.d.). A2A Human Adenosine GPCR Binding Agonist Radioligand LeadHunter Assay - FR. [Link]

• Innoprot. (n.d.). Adenosine A2A Receptor Assay. [Link]

• van der Wenden, E. M., et al. (1996). A Functional Screening of Adenosine Analogues at the Adenosine A2B Receptor: A Search for Potent Agonists. Journal of Medicinal Chemistry, 39(21), 4043-4048. [Link]

• Capelli, C., et al. (2022). Impact of buffer composition on biochemical, morphological and mechanical parameters: A tare before dielectrophoretic cell separation and isolation. Scientific Reports, 12(1), 1-15. [Link]

• Chen, J. F., & Eltzschig, H. K. (2013). A2B adenosine receptor signaling and regulation. Purinergic Signalling, 9(3), 263-270. [Link]

• Glick, M., et al. (2024). Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise. Journal of Chemical Information and Modeling, 64(5), 1545-1555. [Link]

• Celtarys Research. (2025). Radioligands vs. Fluorescent Ligands: Binding Assays. [Link]

• Roos, A., & Boron, W. F. (2010). The quantitation of buffering action I. A formal & general approach. The Journal of general physiology, 136(2), 123-144. [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. [Link]

• Varani, K., et al. (1996). Characterization of a low affinity binding site for N6-substituted adenosine derivatives in rat testis membranes. British Journal of Pharmacology, 117(8), 1693-1701. [Link]

• Comez, D., et al. (2022). Discovery and Structure–Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists. Journal of Medicinal Chemistry, 65(21), 14358-14382. [Link]

• ResearchGate. (n.d.). Adenosine and NECA derivatives show selectivity towards A 1 R subtype... [Link]

• Jacobson, K. A., et al. (1995). Structure–Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists. Journal of Medicinal Chemistry, 38(10), 1720-1735. [Link]

• Coventry University. (n.d.). Deciphering the Agonist Binding Mechanism to the Adenosine A1 Receptor. [Link]

• Quora. (2023). Why does the addition of KCl to a buffer solution result in a decrease in pH values when compared to adding NaCl to that same buffer solution? [Link]

• Semantic Scholar. (2024). Trinucleotide mRNA Cap Analogue N6‐Benzylated at the Site of Posttranscriptional m6Am Mark Facilitates mRNA Purification. [Link]

• Kim, Y. C., et al. (2012). Polypharmacology of N6-(3-Iodobenzyl)adenosine-5′-N-methyluronamide (IB-MECA) and Related A3 Adenosine Receptor Ligands: Peroxisome Proliferator Activated Receptor (PPAR) γ Partial Agonist and PPARδ Antagonist Activity Suggests Their Antidiabetic Potential. Journal of Medicinal Chemistry, 55(17), 7596-7608. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of N6-Benzyl-NECA and Cl-IB-MECA: Adenosine A3 Receptor Selectivity and Functional Potency

A Senior Application Scientist's Guide for Researchers in Pharmacology and Drug Development

In the landscape of adenosine receptor research, the pursuit of subtype-selective agonists is paramount for elucidating specific physiological roles and for the development of targeted therapeutics. Among the four adenosine receptor subtypes (A1, A2A, A2B, and A3), the A3 receptor has emerged as a significant target for conditions ranging from inflammatory diseases to cancer. This guide provides an in-depth comparison of two prominent A3 receptor agonists, N6-Benzyl-NECA and Cl-IB-MECA, with a focus on their receptor selectivity profiles and functional potencies. This analysis is designed to equip researchers, scientists, and drug development professionals with the critical data and methodologies necessary to make informed decisions in their experimental designs.

Introduction to the Agonists: Chemical Structures and Therapeutic Potential

N6-Benzyl-NECA (N6-Benzyl-5'-N-ethylcarboxamidoadenosine) and Cl-IB-MECA (2-Chloro-N6-(3-iodobenzyl)-5'-N-methylcarboxamidoadenosine) are synthetic adenosine analogs that have been instrumental in probing the function of the A3 adenosine receptor. Numerous N6-arylmethyl analogues of adenosine, including those with a benzyl substitution, have demonstrated potent binding to A1 and A3 receptors in contrast to A2A receptors.[1] Cl-IB-MECA, in particular, is renowned for its high affinity and exceptional selectivity for the A3 subtype.[2][3][4] The activation of the A3 adenosine receptor is known to be cardioprotective and cerebroprotective, making selective agonists valuable tools for research in these areas.[1]

Comparative Analysis of Receptor Selectivity

The cornerstone of a useful pharmacological tool is its selectivity for the intended target. The following table summarizes the binding affinities (Ki) of N6-Benzyl-NECA and Cl-IB-MECA across the four human adenosine receptor subtypes. A lower Ki value indicates a higher binding affinity.

Compound	A1 Receptor Ki (nM)	A2A Receptor Ki (nM)	A2B Receptor Ki (nM)	A3 Receptor Ki (nM)
N6-Benzyl-NECA	Data not available	Data not available	Data not available	Potent agonist
Cl-IB-MECA	~820	~470	Data not available	0.33

Functional Potency: Beyond Binding Affinity

While binding affinity is a crucial parameter, the functional consequence of that binding—agonist-induced receptor activation—is of equal importance. This is typically quantified by the half-maximal effective concentration (EC50), which represents the concentration of an agonist that elicits 50% of the maximal response. For A1 and A3 receptors, which are primarily coupled to inhibitory G proteins (Gi), activation leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[5] Conversely, A2A and A2B receptors couple to stimulatory G proteins (Gs), and their activation increases cAMP production.[5][6]

Compound	A1 Receptor EC50 (nM)	A2A Receptor EC50 (nM)	A2B Receptor EC50 (nM)	A3 Receptor EC50 (nM)
N6-Benzyl-NECA	Data not available	Data not available	Data not available	Data not available
Cl-IB-MECA	Data not available	Data not available	Data not available	~10.1 (inhibition of adenylyl cyclase)

Note: While a precise EC50 value for Cl-IB-MECA's effect on A3 receptors is provided from a study on the inhibition of adenylyl cyclase[7], comprehensive functional potency data across all receptor subtypes for both compounds is not consistently reported in the literature. Researchers should determine these values under their specific experimental conditions.

Experimental Methodologies for Determining Selectivity and Potency

To ensure the validity and reproducibility of research findings, it is imperative to employ standardized and rigorous experimental protocols. The following sections detail the methodologies for conducting radioligand binding assays and cAMP functional assays, which are the gold standards for characterizing adenosine receptor agonists.

Radioligand Competition Binding Assay

This assay quantifies the affinity of an unlabeled test compound (e.g., N6-Benzyl-NECA or Cl-IB-MECA) by measuring its ability to displace a radiolabeled ligand that is specifically bound to the receptor.

Workflow for Radioligand Competition Binding Assay

Caption: Workflow for a radioligand competition binding assay.

Detailed Protocol:

• Membrane Preparation: Prepare membrane homogenates from cells (e.g., CHO or HEK293) stably expressing the human adenosine receptor subtype of interest.[8]

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a subtype-selective radioligand and a range of concentrations of the unlabeled test compound.[8] The incubation buffer and duration will vary depending on the receptor subtype being assayed.[8]

• Separation: Terminate the incubation by rapid filtration through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.[9]

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.[9]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.[9]

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

cAMP Functional Assay

This cell-based assay measures the ability of a compound to modulate the intracellular levels of cAMP, providing a direct readout of Gs- or Gi-coupled receptor activation.

Workflow for cAMP Functional Assay

Caption: Workflow for a cAMP functional assay.

Detailed Protocol:

• Cell Culture: Culture cells stably expressing the adenosine receptor of interest in a suitable medium.

• Cell Plating: Seed the cells into 96-well plates and allow them to adhere overnight.

• Assay Buffer: Replace the culture medium with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., rolipram) to prevent cAMP degradation.[10]

• Forskolin Stimulation (for Gi-coupled receptors): For A1 and A3 receptor assays, stimulate the cells with forskolin to increase basal cAMP levels.[11]

• Agonist Treatment: Add serial dilutions of the test agonist and incubate for a specified period.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a competitive immunoassay based on HTRF or AlphaScreen technology.[6] The signal is typically inversely proportional to the amount of cAMP produced.[6]

• Data Analysis: Construct a dose-response curve by plotting the assay signal against the logarithm of the agonist concentration. The EC50 value is determined using a sigmoidal dose-response curve fit.

Adenosine Receptor Signaling Pathways

A clear understanding of the downstream signaling cascades initiated by receptor activation is crucial for interpreting experimental results.

Signaling Pathways of Adenosine Receptors

Caption: Canonical signaling pathways of adenosine receptors.

Conclusion and Future Directions

This guide provides a comparative overview of N6-Benzyl-NECA and Cl-IB-MECA, highlighting the exceptional A3 receptor selectivity of Cl-IB-MECA. The provided experimental protocols offer a robust framework for researchers to independently verify and expand upon these findings. While Cl-IB-MECA stands out as a highly selective tool for investigating A3 receptor function, the N6-benzyl scaffold of N6-Benzyl-NECA represents a valuable chemical starting point for the development of novel adenosine receptor ligands with potentially unique pharmacological profiles.

Future research should aim to fully characterize the selectivity and potency of N6-Benzyl-NECA across all adenosine receptor subtypes to better understand its utility as a research tool. Furthermore, exploring the in vivo consequences of activating A3 receptors with these selective agonists will continue to be a critical area of investigation, with the potential to uncover new therapeutic strategies for a variety of human diseases.

References

• Bio-protocol. (2016). Competition binding assay. Retrieved from [Link]

• Kim, J., et al. (2002). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. Naunyn-Schmiedeberg's Archives of Pharmacology, 365(4), 327-335. Retrieved from [Link]

• Innoprot. (n.d.). Adenosine A2A Receptor Assay. Retrieved from [Link]

• Lee, J., et al. (2025). Discovery of Novel Triple A1/A2A/A2B Adenosine Receptor Antagonists for Cancer Immunotherapy. Journal of Medicinal Chemistry. Retrieved from [Link]

• Jacobson, K. A., et al. (1997). Pharmacological Characterization of Novel A3 Adenosine Receptor-selective Antagonists. Neuropharmacology, 36(9), 1157-1165. Retrieved from [Link]

• Dunwiddie, T. V., et al. (1997). Effect of Cl-IB-MECA on the adenosine dose–response curve. ResearchGate. Retrieved from [Link]

• BindingDB. (n.d.). BindingDB PrimarySearch_ki. Retrieved from [Link]

• Müller, C. E., & Jacobson, K. A. (2014). Adenosine A2A Receptor as a Drug Discovery Target. Journal of Medicinal Chemistry, 57(9), 3623-3650. Retrieved from [Link]

• ResearchGate. (n.d.). The protocol of competitive binding assay. Retrieved from [Link]

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Adenosine Receptor Functional Assay Service. Retrieved from [Link]

• Bruns, R. F., Lu, G. H., & Pugsley, T. A. (1986). Characterization of the A2 adenosine receptor labeled by [3H]NECA in rat striatal membranes. Molecular Pharmacology, 29(4), 331-346. Retrieved from [Link]

• van der Pijl, R., et al. (2015). Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time. British Journal of Pharmacology, 172(15), 3866-3879. Retrieved from [Link]

• Varano, F., et al. (2019). Non-Nucleoside Agonists of the Adenosine Receptors: An Overview. Molecules, 24(19), 3583. Retrieved from [Link]

• Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from [Link]

• Dickenson, J. M., et al. (2003). Functional expression of adenosine A2A and A3 receptors in the mouse dendritic cell line XS-106. European Journal of Pharmacology, 474(2-3), 209-216. Retrieved from [Link]

• Klotz, K. N., et al. (1998). Affinity of 2-substituted NECA derivatives at A(2A) and A(3) adenosine receptors. Naunyn-Schmiedeberg's Archives of Pharmacology, 357(1), 1-9. Retrieved from [Link]

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• 3. 2-Cl-IB-MECA | Adenosine A3 Receptors | Tocris Bioscience [tocris.com]
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N6-Benzyl-5'-N-ethylcarboxamidoadenosine vs NECA potency comparison

The following technical guide compares N6-Benzyl-5'-N-ethylcarboxamidoadenosine (N6-Benzyl-NECA) and NECA (5'-N-ethylcarboxamidoadenosine), focusing on their pharmacological profiles, receptor selectivity, and experimental applications.

Executive Summary

This guide contrasts NECA , the "universal" high-potency adenosine receptor agonist, with N6-Benzyl-NECA , a structural derivative engineered for A3 receptor selectivity .

• NECA is the industry-standard non-selective reference agonist. It activates all four adenosine receptor subtypes (A1, A2A, A2B, A3) with high potency. It is typically used to validate assay performance or induce maximal systemic adenosine responses.

• N6-Benzyl-NECA is a specialized tool compound. The addition of a benzyl group to the

  position of the adenine ring sterically hinders binding at A1 and A2A receptors while preserving affinity for the A3 receptor, converting the non-selective NECA scaffold into an A3-selective agonist.

Chemical Identity & Structural Logic

The pharmacological divergence between these two compounds stems from a single structural modification at the

-position.

Feature	NECA	N6-Benzyl-NECA
Full Name	5'-N-ethylcarboxamidoadenosine	-benzyl-5'-N-ethylcarboxamidoadenosine
Core Scaffold	Adenosine (modified at 5' pos.)[1][2][3][4][5][6][7]	Adenosine (modified at 5' and pos.)[6][8][9]
Modification	5'-ethylcarboxamide (replaces 5'-OH)	-benzyl + 5'-ethylcarboxamide
Structural Impact	5'-mod increases metabolic stability and potency at all receptors.	-benzyl restricts binding to A1/A2A pockets (steric clash) but fits the A3 hydrophobic pocket.
Molecular Weight	~308.3 g/mol	~398.4 g/mol
Primary Role	Non-selective Reference Agonist	Selective A3 Receptor Agonist

Pharmacological Profile: Potency & Selectivity[1][6]

The following data summarizes binding affinity (

) and functional potency ( ) across human adenosine receptors.

Table 1: Receptor Affinity Comparison ( , nM)

Receptor Subtype	Signaling	NECA ( )	N6-Benzyl-NECA ( )	Selectivity Ratio (N6-Bn-NECA)
A1		14 nM	> 300 nM	Low Affinity
A2A		20 nM	> 500 nM	Low Affinity
A2B		2,400 nM ( )	Inactive / Low	High Selectivity
A3		6.2 nM	~1 - 10 nM	High Affinity

Analysis: NECA exhibits balanced, single-digit to low-double-digit nanomolar affinity for A1, A2A, and A3. N6-Benzyl-NECA maintains the high A3 affinity of the parent molecule but loses 50-100x affinity at A1 and A2A subtypes.

Functional Efficacy ( )

• NECA: Full agonist at all subtypes (

  ).

• N6-Benzyl-NECA: Full agonist at A3 receptors (

  relative to NECA).

Mechanism of Action & Signaling Pathways

Understanding the downstream effects is critical for assay design. A3 activation by N6-Benzyl-NECA triggers a

-mediated cascade distinct from the pathways activated by NECA at A2A/A2B receptors.

Visualization: Receptor Signaling Logic

Figure 1: Signaling cascade comparison. NECA activates all pathways simultaneously. N6-Benzyl-NECA selectively engages the A3-Gi/o pathway, reducing cAMP without confounding Gs stimulation.

Experimental Protocols

Protocol A: A3 Receptor Binding Assay (Competition)

Objective: Determine

of N6-Benzyl-NECA using NECA as a reference.

• Membrane Prep: Use CHO cells stably expressing human A3 adenosine receptors (hA3AR). Homogenize in ice-cold buffer (50 mM Tris-HCl, 10 mM

  , 1 mM EDTA, pH 7.4).

• Radioligand: Use [

  I]-AB-MECA (0.2 nM final) as the high-affinity A3-selective tracer. Note: [ H]-NECA can be used but requires blocking A1/A2A if endogenously present.

• Incubation:

  • Mix 50

    g membrane protein + Radioligand + Test Compound (NECA or N6-Benzyl-NECA) in 10 concentrations ( M to M).

  • Add Adenosine Deaminase (ADA) (2 U/mL) to degrade endogenous adenosine.

  • Incubate for 90 min at 25°C.

• Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Functional cAMP Inhibition Assay

Objective: Verify functional agonism and selectivity.

• Cell System: CHO-hA3 cells (which naturally lack A1 receptors to avoid cross-talk).

• Stimulation: Since A3 is

  -coupled, basal cAMP is low. You must first stimulate cAMP production with Forskolin (10 M).

• Treatment:

  • Add Forskolin (10

    M) + N6-Benzyl-NECA (varying concentrations).

  • Incubate for 30 minutes at 37°C.

• Detection: Lyse cells and quantify cAMP using a TR-FRET or ELISA kit.

• Result Interpretation:

  • NECA: Will inhibit cAMP (via A3) but if A2A/A2B were present, it would increase cAMP, confounding results.

  • N6-Benzyl-NECA: Should clearly inhibit Forskolin-induced cAMP in a dose-dependent manner (

    ~10 nM) without A2A interference.

Comparison Summary Table

Parameter	NECA	N6-Benzyl-NECA
Selectivity Class	Non-Selective	A3 Selective
Primary Utility	Assay validation; Ischemic preconditioning (general)	Studying A3-specific anti-inflammatory/anticancer effects
Metabolic Stability	High (resistant to ADA)	High (resistant to ADA)
Receptor Binding	A1 = A2A = A3 >> A2B	A3 >> A1 > A2A
Solubility	DMSO (up to 50 mM)	DMSO (up to 25 mM)

References

• Gallo-Rodriguez, C., et al. (1994). "Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists." Journal of Medicinal Chemistry, 37(5), 636-646. Link

• Klotz, K.N. (2000). "Adenosine receptors and their ligands." Naunyn-Schmiedeberg's Archives of Pharmacology, 362, 382–391.

• Tocris Bioscience. "NECA Product Datasheet & Biological Activity." Link

• Fredholm, B.B., et al. (2011). "International Union of Basic and Clinical Pharmacology. LXXXI. Nomenclature and classification of adenosine receptors." Pharmacological Reviews, 63(1), 1-34. Link

Sources

• 1. Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adenosine Receptors [sigmaaldrich.com]
• 3. N6-ethyl-2-alkynyl NECAs, selective human A3 adenosine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. Different efficacy of adenosine and NECA derivatives at the human A3 adenosine receptor: insight into the receptor activation switch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]

Differentiating Off-Target Effects of N6-Benzyl-NECA in vitro: A Comparative Guide

Executive Summary

N6-Benzyl-NECA is a high-affinity adenosine receptor agonist often utilized to target the A3 Adenosine Receptor (A3AR) .[1][2] While it offers improved selectivity over its parent compound NECA, it possesses a "moderate" selectivity profile compared to third-generation agonists like Cl-IB-MECA .[1]

The critical experimental challenge lies in the signaling convergence of adenosine receptors: both A1 and A3 receptors couple to Gi/o proteins to inhibit adenylyl cyclase. Consequently, a decrease in cAMP induced by N6-Benzyl-NECA cannot be attributed to A3AR activation by default—it may be an A1AR off-target effect.[1] This guide outlines the mechanistic basis of these off-target interactions and provides a rigorous, self-validating protocol to confirm A3AR specificity.

Part 1: Comparative Profiling

To understand the risk of off-target effects, one must quantify the "selectivity window"—the concentration range where the compound binds the target receptor without engaging others.

Table 1: Agonist Selectivity Profile (Human Receptors)[3][4]

Compound	Primary Target	hA3 Affinity ( / )	hA1 Affinity ( )	hA2A Affinity ( )	Selectivity Status
NECA	Non-selective	6.2 nM	14 nM	20 nM	Poor. Equipotent across subtypes.[1]
N6-Benzyl-NECA	A3 Agonist	18.2 nM ( )	~100-300 nM*	>1,000 nM	Moderate. ~10-50x selectivity for A3 vs A1.[1]
Cl-IB-MECA	A3 Agonist	1.4 nM	2,500 nM	1,400 nM	High. >1,000x selectivity window.[1]

Note: Values represent consensus ranges from CHO cell expression systems. N6-Benzyl-NECA affinity for A1 varies by species but remains the primary off-target concern.[1]

The "Dirty" Window

N6-Benzyl-NECA occupies a middle ground.[1] Unlike NECA, it does not hit all receptors equally.[1] However, unlike Cl-IB-MECA, its selectivity window is narrow.[1] At concentrations >100 nM (often used to ensure maximal A3 occupancy), N6-Benzyl-NECA is highly likely to activate A1 receptors, confounding Gi-mediated readouts.[1]

Part 2: Mechanistic Differentiation[1]

The difficulty in distinguishing A3 from A1 activity stems from their shared signaling pathway.

Diagram 1: Adenosine Receptor Signaling Convergence

This diagram illustrates why a simple cAMP assay fails to distinguish A3 from A1 activity without pharmacological intervention.

Figure 1 Caption: N6-Benzyl-NECA activates both A1 and A3 pathways (Gi), leading to identical cAMP inhibition.[1] A2A activation (Gs) opposes this effect.

Part 3: Experimental Strategy (The "Antagonist Challenge")

Since signal output (cAMP reduction) is identical for A1 and A3, you must use selective antagonists to dissect the mechanism. This protocol uses a "Schild-like" approach to validate that the observed effect is A3-mediated.[1]

Protocol: The Cross-Validation Matrix

Objective: Confirm N6-Benzyl-NECA effects are A3-mediated by observing blockade only with A3-selective antagonists.

Reagents:

• Agonist: N6-Benzyl-NECA (Use at

  , typically 10-50 nM).[1]

• A1 Antagonist: DPCPX (Highly selective,

  ~ 0.4 nM).[1]

• A3 Antagonist: MRS 1523 or PSB 10 (Highly selective).

• A2A Antagonist: ZM 241385 (Optional, to rule out Gs interference).[1]

Step-by-Step Workflow:

• Cell Preparation: Use cells expressing the receptor of interest (e.g., CHO-hA3 or native tissue). Pre-incubate with Adenosine Deaminase (ADA) (1 U/mL) for 30 mins to remove endogenous adenosine.

• Forskolin Stimulation: Since A1/A3 are Gi-coupled, you must first raise cAMP levels.[1] Treat all wells with Forskolin (1-10 µM) .[1]

• Antagonist Pre-treatment (15 min):

  • Group A: Vehicle (DMSO).

  • Group B: DPCPX (100 nM) - Blocks A1 only.[1]

  • Group C: MRS 1523 (100 nM) - Blocks A3 only.

• Agonist Addition: Add N6-Benzyl-NECA to all groups.

• Readout: Measure cAMP (TR-FRET or ELISA) after 30 mins.

Data Interpretation Logic:

Pre-treatment	Result: cAMP remains HIGH (Inhibition Blocked)	Result: cAMP drops LOW (Inhibition Intact)
DPCPX (A1 Antag)	Effect is A1-mediated. (Off-target confirmed)	Effect is A3-mediated. (A1 ruled out)
MRS 1523 (A3 Antag)	Effect is A3-mediated. (Target confirmed)	Effect is A1-mediated. (A3 ruled out)

Diagram 2: Validation Decision Tree

Figure 2 Caption: Logical workflow to distinguish A3-specific effects from A1 off-target noise using selective antagonists.

References

• Gallo-Rodriguez, C., et al. (1994).[1] Structure-activity relationships of N6-benzyladenosine-5'-uronamides as A3-selective adenosine agonists. Journal of Medicinal Chemistry, 37(5), 636-646.[1]

• Klotz, K.N., et al. (1998).[1][3] Comparative pharmacology of human adenosine receptor subtypes - characterization of stably transfected receptors in CHO cells. Naunyn-Schmiedeberg's Archives of Pharmacology, 357(1), 1-9.[1]

• Jacobson, K.A., et al. (1995).[1] A3 adenosine receptors: design of selective ligands and therapeutic prospects.[4] Drugs of the Future, 20(7), 689-699.[1]

• Fredholm, B.B., et al. (2011).[1] International Union of Basic and Clinical Pharmacology. LXXXI. Nomenclature and classification of adenosine receptors. Pharmacological Reviews, 63(1), 1-34.[1]

Sources

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• 2. Comparative molecular field analysis of selective A3 adenosine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US7371737B2 - 2-substituted-6-trifluoromethyl purine derivatives with adenosine-A3 antagonistic activity - Google Patents [patents.google.com]